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  • Product: 2-Hydroxyethyl methanesulfonate
  • CAS: 19690-37-0

Core Science & Biosynthesis

Foundational

The Dual Nature of Reactivity: A Technical Guide to the Alkylation Mechanism of 2-Hydroxyethyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals Abstract 2-Hydroxyethyl methanesulfonate (HEMS) is a bifunctional molecule with significant applications as an alkylating agent in various scientific domain...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxyethyl methanesulfonate (HEMS) is a bifunctional molecule with significant applications as an alkylating agent in various scientific domains. Its unique structure, possessing both a highly effective leaving group (methanesulfonate) and a nucleophilic hydroxyl group, dictates a complex and versatile reactivity profile. This guide provides an in-depth exploration of the mechanisms governing the alkylating action of HEMS, offering insights into its chemical behavior, reaction kinetics, and practical applications in biological and chemical systems. We will dissect the key factors influencing its reactivity, from the choice of reaction conditions to the nature of the nucleophilic target. This document serves as a comprehensive resource for researchers aiming to leverage the specific properties of HEMS in their experimental designs.

Introduction: The Chemical Architecture and Significance of 2-Hydroxyethyl Methanesulfonate

2-Hydroxyethyl methanesulfonate, a sulfonate ester of ethylene glycol, is a molecule of interest due to its capacity to introduce a hydroxyethyl group onto various nucleophilic substrates. This process, known as hydroxyethylation, is a specific form of alkylation with broad implications in drug development, materials science, and mechanistic studies of biological processes.

The core of HEMS's reactivity lies in the methanesulfonate (CH₃SO₃⁻) group, an excellent leaving group due to the resonance stabilization of the resulting anion. This property facilitates the cleavage of the C-O bond, rendering the adjacent carbon atom electrophilic and susceptible to nucleophilic attack. The presence of a terminal hydroxyl (-OH) group on the same molecule introduces the potential for intramolecular reactions and imparts distinct solubility characteristics.

The Core Mechanism: A Nucleophilic Substitution Perspective

The primary mechanism of action for 2-hydroxyethyl methanesulfonate as an alkylating agent is through nucleophilic substitution reactions. The specific pathway, whether it proceeds via a direct displacement (Sₙ2) or a stepwise (Sₙ1) mechanism, is contingent on the substrate, solvent, and reaction conditions.

The Sₙ2 Pathway: A Concerted Attack

In many instances, particularly with strong, unhindered nucleophiles, the alkylation proceeds via an Sₙ2 mechanism. This is a single-step process where the nucleophile attacks the electrophilic carbon atom at the same time as the methanesulfonate group departs.

  • The Role of the Nucleophile: A wide range of nucleophiles can be alkylated by HEMS. These include, but are not limited to, the nitrogen atoms in the side chains of amino acids (e.g., lysine, histidine), the sulfur atom of cysteine, and various positions on the purine and pyrimidine bases of DNA.[1][2]

  • Transition State: The Sₙ2 reaction proceeds through a trigonal bipyramidal transition state where the nucleophile and the leaving group are transiently bonded to the central carbon atom.

sn2_mechanism cluster_reactants Reactants cluster_ts Transition State cluster_products Products Nu Nu:⁻ HEMS HO-CH₂-CH₂-O-SO₂CH₃ TS [Nu---CH₂(OH)-CH₂---O-SO₂CH₃]⁻ HEMS->TS Product Nu-CH₂-CH₂-OH TS->Product LeavingGroup ⁻O-SO₂CH₃ TS->LeavingGroup Leaving Group Departure

Figure 1: Generalized Sₙ2 mechanism of alkylation by 2-Hydroxyethyl methanesulfonate.

The Sₙ1 Pathway: A Stepwise Alternative

Under certain conditions, such as with weaker nucleophiles or in polar, protic solvents that can stabilize carbocations, an Sₙ1 mechanism may be favored. This pathway involves the initial, rate-determining departure of the methanesulfonate group to form a primary carbocation, which is then rapidly attacked by the nucleophile. However, due to the inherent instability of primary carbocations, this pathway is generally less common for HEMS compared to its more substituted counterparts. The reactivity of methanesulfonates can vary significantly based on the structure of the alkyl group, with secondary and tertiary derivatives showing a higher propensity for Sₙ1 reactions.[3][4]

Biological Alkylation: Targeting DNA and Proteins

A significant area of interest for researchers is the ability of alkylating agents like HEMS to modify biological macromolecules. This has implications for understanding mutagenesis, carcinogenesis, and the development of chemotherapeutic agents.

DNA Alkylation

Alkylating agents can react with various nucleophilic sites on DNA bases. The most common targets are the N7 position of guanine and the N3 position of adenine.[5] Alkylation at these sites can lead to base mispairing during DNA replication, DNA strand breaks, and the activation of DNA repair pathways.[6][7] The bifunctional nature of some alkylating agents, like busulfan (which has two methanesulfonate groups), allows for the formation of DNA cross-links, which are particularly cytotoxic.[6][8][9][10][11] While HEMS is monofunctional, its ability to introduce a hydroxyethyl group can still significantly disrupt DNA structure and function.

dna_alkylation HEMS 2-Hydroxyethyl methanesulfonate AlkylatedDNA Hydroxyethylated DNA Adduct (e.g., N7-hydroxyethylguanine) HEMS->AlkylatedDNA Alkylation DNA DNA (Nucleophilic Sites) DNA->AlkylatedDNA Replication DNA Replication AlkylatedDNA->Replication Disruption Repair DNA Repair Pathways AlkylatedDNA->Repair Induction Mutation Mutation / Cytotoxicity Replication->Mutation Repair->Mutation Error-prone repair

Figure 2: Conceptual workflow of DNA alkylation by HEMS and its biological consequences.

Protein Alkylation

Proteins also possess numerous nucleophilic residues that are susceptible to alkylation. Cysteine and lysine are among the most reactive amino acids.[1] Alkylation of cysteine residues, with their highly nucleophilic thiol groups, can lead to the formation of stable thioether bonds, which can disrupt protein structure and function, particularly in enzymes where a cysteine may be part of the active site.[1] The alkylation of lysine residues can alter their charge and interfere with their roles in protein-protein interactions and post-translational modifications.[2]

Experimental Protocols for Studying the Alkylation Mechanism

Elucidating the precise mechanism of HEMS-mediated alkylation requires a combination of kinetic studies and product analysis.

Kinetic Analysis

Kinetic studies are crucial for determining the reaction order and the influence of various parameters on the reaction rate.

Table 1: Key Parameters for Kinetic Analysis

ParameterExperimental ApproachExpected Outcome for Sₙ2Expected Outcome for Sₙ1
Nucleophile Concentration Varying the concentration of the nucleophile while keeping the HEMS concentration constant.Rate is directly proportional to the nucleophile concentration.Rate is independent of the nucleophile concentration.
Solvent Polarity Performing the reaction in a series of solvents with varying polarity.Rate is generally faster in polar aprotic solvents.Rate is significantly faster in polar protic solvents.
Temperature Conducting the reaction at different temperatures to determine activation parameters.Provides information on the energy barrier of the concerted step.Provides information on the energy barrier for carbocation formation.
Protocol for a Model Alkylation Reaction and Product Analysis

This protocol describes a general procedure for the alkylation of a model nucleophile, such as N-acetylcysteine, and subsequent analysis by High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

Materials:

  • 2-Hydroxyethyl methanesulfonate (HEMS)

  • N-acetylcysteine

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (HPLC grade)

  • Trifluoroacetic acid (TFA)

  • HPLC system with a C18 column

  • Mass spectrometer (e.g., ESI-MS)

Procedure:

  • Reaction Setup: Prepare a solution of N-acetylcysteine (e.g., 10 mM) in phosphate buffer (pH 7.4). Add a molar excess of HEMS (e.g., 50 mM).

  • Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a defined period. Aliquots can be taken at various time points to monitor the reaction progress.

  • Quenching: Stop the reaction by adding an equal volume of a quenching solution, such as 0.1% TFA in acetonitrile.

  • HPLC Analysis: Inject the quenched sample onto a C18 HPLC column. Use a gradient of water/acetonitrile with 0.1% TFA to separate the unreacted starting materials from the alkylated product.

  • Mass Spectrometry Analysis: Couple the HPLC output to a mass spectrometer to confirm the identity of the product by its mass-to-charge ratio.

exp_workflow Start Reaction Setup (HEMS + Nucleophile) Incubate Incubation (Controlled Temperature and Time) Start->Incubate Quench Reaction Quenching Incubate->Quench HPLC HPLC Separation Quench->HPLC MS Mass Spectrometry (Product Identification) HPLC->MS Data Data Analysis (Kinetics and Yield) MS->Data

Sources

Exploratory

2-Hydroxyethyl Methanesulfonate: Stability, Degradation Pathways, and Genotoxic Impurity Control in Drug Development

Executive Summary: The Alkylating Threat in Formulation In pharmaceutical development, the selection of salt forms and excipients is a delicate balancing act. Methanesulfonic acid (MSA) is frequently utilized to synthesi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Alkylating Threat in Formulation

In pharmaceutical development, the selection of salt forms and excipients is a delicate balancing act. Methanesulfonic acid (MSA) is frequently utilized to synthesize highly soluble mesylate salts. However, when MSA interacts with residual alcohols—specifically ethylene glycol (EG), a common residual solvent or degradation product of polyethylene glycol (PEG) excipients—it forms 2-Hydroxyethyl methanesulfonate (2-HEMS) .

As a potent electrophile, 2-HEMS acts as a reactive alkylating agent capable of modifying DNA, classifying it as a critical Genotoxic Impurity (GTI) / Potential Mutagenic Impurity (PMI). The historical recall of nelfinavir mesylate due to mesylate ester contamination underscores the severe regulatory and clinical implications of unmitigated GTI formation 1[1]. This whitepaper deconstructs the stability, degradation kinetics, and self-validating analytical protocols required to control 2-HEMS in drug matrices.

Mechanistic Stability and Degradation Pathways

The stability of 2-HEMS is highly dependent on the pH and nucleophilicity of its microenvironment. The molecule possesses a β -hydroxyl group and a methanesulfonate leaving group, setting the stage for two competing degradation pathways 2[2].

Pathway A: Base-Catalyzed Intramolecular Cyclization (Epoxidation)

Under neutral to slightly basic conditions (pH > 7), the β -hydroxyl group of 2-HEMS is deprotonated. The resulting alkoxide acts as a powerful internal nucleophile. Driven by the proximity effect (antiperiplanar arrangement), it attacks the adjacent carbon, expelling the mesylate group to form Ethylene Oxide (EO) . This intramolecular SN​2 reaction is orders of magnitude faster than intermolecular hydrolysis. Ethylene oxide is highly volatile and also a known genotoxin, compounding the risk3[3].

Pathway B: Intermolecular Aqueous Hydrolysis

In acidic to neutral aqueous media (pH < 6), the hydroxyl group remains protonated, suppressing cyclization. Instead, water molecules act as external nucleophiles, attacking the electrophilic carbon via a standard bimolecular substitution ( SN​2 ) mechanism. This hydrolyzes 2-HEMS back into Ethylene Glycol and Methanesulfonic Acid .

Pathway EG Ethylene Glycol + Methanesulfonic Acid HEMS 2-Hydroxyethyl methanesulfonate (Reactive Electrophile) EG->HEMS Esterification (Low Moisture, Heat) EO Ethylene Oxide (Volatile Epoxide) HEMS->EO Base-Catalyzed Intramolecular Cyclization (pH > 7) HYD Hydrolysis Products (EG + MSA) HEMS->HYD Aqueous Hydrolysis (SN2, Neutral/Acidic) EO->HYD Ring Opening (H2O)

Formation and degradation pathways of 2-HEMS.

Quantitative Data: Degradation Kinetics

Understanding the half-life ( t1/2​ ) of 2-HEMS across different pH environments is critical for sample preparation. If an analytical method utilizes a basic diluent, the 2-HEMS may degrade into ethylene oxide before the sample reaches the autosampler, leading to false-negative GTI reporting.

Table 1: Kinetic Profiling of 2-HEMS Degradation (Spiked at 10 µg/mL)

Matrix pHIncubation Temp (°C)Dominant Degradation PathwayApparent Half-Life ( t1/2​ )Primary Degradant
pH 2.0 40Intermolecular Hydrolysis ( SN​2 )> 120 hoursEthylene Glycol
pH 7.0 40Mixed (Hydrolysis + Cyclization)~ 72 hoursEG / Ethylene Oxide
pH 10.0 40Intramolecular Cyclization< 2 hoursEthylene Oxide

Causality Insight: The dramatic drop in half-life at pH 10.0 illustrates the kinetic superiority of intramolecular epoxidation over intermolecular hydrolysis.

Experimental Protocol: Self-Validating Kinetic Profiling

To ensure absolute trustworthiness in GTI quantification, analytical workflows cannot rely on a single endpoint. The following protocol utilizes a Mass Balance Validation system. By quantifying both the disappearance of the parent (2-HEMS) and the appearance of the degradants (EG and EO), any discrepancy immediately flags unaccounted side reactions (e.g., covalent adduct formation with the API).

Step-by-Step Methodology
  • Matrix Preparation & Spiking: Prepare a 50 mg/mL solution of the API in a pH-controlled aqueous buffer (e.g., pH 4.0 to stabilize the analyte). Spike 2-HEMS to a final concentration of 10 ppm relative to the API.

  • Thermal Incubation & Aliquoting: Incubate the matrix at 40°C. Pull 1.0 mL aliquots at t=0,2,4,8,and 24 hours.

  • Cryo-Quenching (Critical Step): Immediately transfer the aliquot into 2.0 mL of cold (-20°C) Acetonitrile (ACN). Causality: The cold ACN serves a dual purpose. It kinetically freezes the degradation pathway, preventing artifactual loss during queue time, and it precipitates the bulk API and polymeric excipients, preventing ion suppression in the MS source.

  • Orthogonal Analysis:

    • LC-MS/MS (ESI+): Centrifuge the quenched sample and inject the supernatant into an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode to quantify residual 2-HEMS and formed Ethylene Glycol 4[4].

    • GC-MS (Headspace): Analyze a parallel unquenched aliquot via Headspace GC-MS to capture and quantify the volatile Ethylene Oxide.

  • Mass Balance Validation: Apply the self-validating equation:

    [2-HEMS]t=0​=[2-HEMS]t=x​+[EG]t=x​+[EO]t=x​+Unknowns

    If the recovery falls below 95%, investigate potential API-alkylation adducts.

Workflow Prep Sample Matrix (API + Excipients) Ext Liquid-Liquid Extraction (Cold ACN Quenching) Prep->Ext Arrest Kinetics GCMS GC-MS Analysis (Headspace for EO) Prep->GCMS Capture Volatile EO (Parallel Aliquot) LCMS LC-MS/MS Analysis (MRM Mode, ESI+) Ext->LCMS Isolate 2-HEMS & EG Val Mass Balance Validation (Parent Loss = Degradant Gain) LCMS->Val GCMS->Val

Self-validating analytical workflow for 2-HEMS profiling.

Mitigation and Control Strategies

To prevent the formation of 2-HEMS during drug development, scientists must implement Quality by Design (QbD) principles:

  • Excipient Screening: Strictly control the residual ethylene glycol content in PEG-based excipients.

  • Salt Selection: If PEG is a mandatory excipient in a liquid formulation, avoid utilizing methanesulfonic acid as the salt-forming agent. Opt for non-alkylating counterions (e.g., hydrochloride, tosylate, or sulfate).

  • Moisture Control: Because esterification is an equilibrium reaction producing water, maintaining a slightly higher water activity ( aw​ ) during the API drying phase can thermodynamically suppress the forward reaction that forms 2-HEMS.

References

  • Potential genotoxic hazards associated with medicines and other manufactured products: national regulatory initiatives concerning genotoxic impurities in medicines. Source: ResearchGate URL:[Link]

  • Genotoxic Impurities in Pharmaceutical Manufacturing: Sources, Regulations, and Mitigation. Source: Técnico Lisboa URL:[Link]

  • Electrophilic Reactivity of Sulfated Alcohols in the Context of Skin Sensitization. Source: ACS Publications, Chemical Research in Toxicology URL:[Link]

Sources

Foundational

Toxicity Profile and Safe Handling of 2-Hydroxyethyl Methanesulfonate: A Comprehensive Guide for Pharmaceutical Development

Executive Summary As a Senior Application Scientist overseeing pharmaceutical process chemistry and analytical development, I frequently encounter the critical challenge of managing potential genotoxic impurities (PGIs)....

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist overseeing pharmaceutical process chemistry and analytical development, I frequently encounter the critical challenge of managing potential genotoxic impurities (PGIs). Among these, 2-Hydroxyethyl methanesulfonate (CAS No. 19690-37-0)—also known as ethylene glycol monomethanesulfonate—represents a significant toxicological hazard. This compound is a potent alkylating agent that can inadvertently form during the synthesis of active pharmaceutical ingredients (APIs) when methanesulfonic acid (mesylate) is used in the presence of ethylene glycol or ethylene oxide.

This whitepaper provides an in-depth analysis of its toxicity profile, regulatory thresholds, analytical quantification strategies, and rigorous safe handling protocols to ensure both product safety and laboratory personnel protection.

Chemical Identity and Formation Mechanisms

2-Hydroxyethyl methanesulfonate (Molecular Formula: C 3​ H 8​ O 4​ S, MW: 140.16 g/mol ) is a highly reactive sulfonate ester. In pharmaceutical manufacturing, mesylate salts are frequently employed to improve the solubility and bioavailability of basic APIs. However, methanesulfonic acid is highly reactive toward short-chain alcohols and diols.

Expertise & Causality Insight: The formation of this PGI is thermodynamically driven by the strong leaving-group potential of the mesylate anion. When ethylene glycol is used as a solvent, a co-solvent, or is present as a residual cleaning impurity, it undergoes rapid esterification with methanesulfonic acid. Process chemists must rigorously control the use of diols in the final salt-formation steps of mesylate APIs to prevent this side reaction, as even trace amounts can compromise the entire batch [1].

Mechanistic Toxicology & Genotoxic Profiling

The toxicological concern surrounding 2-hydroxyethyl methanesulfonate stems from its highly electrophilic nature. Like other short-chain alkyl methanesulfonates (e.g., methyl methanesulfonate [MMS] and ethyl methanesulfonate [EMS]), it acts as a direct-acting S N​ 2 alkylating agent [2].

Mechanism of Action: The electron-withdrawing methanesulfonate group highly polarizes the adjacent carbon atom, making it susceptible to nucleophilic attack. In biological systems, the primary nucleophiles are the nitrogen and oxygen atoms of DNA bases (predominantly the N7 position of guanine and the O3 position of adenine). Alkylation of DNA leads to base mispairing, depurination, and subsequent DNA strand breaks during replication, ultimately resulting in mutagenesis and potential carcinogenesis.

DNA_Alkylation A 2-Hydroxyethyl Methanesulfonate B Electrophilic SN2 Attack A->B Activation C DNA Nucleophiles (N7-Guanine) B->C D Covalent DNA Adduct Formation C->D Alkylation E Base Mispairing & Strand Breaks D->E Replication Error F Mutagenesis / Carcinogenesis E->F Cellular Toxicity

Mechanism of DNA Alkylation by 2-Hydroxyethyl Methanesulfonate.

Regulatory Landscape & TTC Limitations

Due to its mechanism of action, 2-hydroxyethyl methanesulfonate falls strictly under the purview of the ICH M7 (R1) guidelines for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals [3].

For genotoxic impurities lacking specific long-term carcinogenicity data, regulatory bodies (FDA, EMA) mandate adherence to the Threshold of Toxicological Concern (TTC). The TTC is conservatively set at 1.5 µ g/day for a lifetime exposure, which corresponds to a theoretical excess cancer risk of <1 in 100,000.

Quantitative Regulatory Limits:

ParameterSpecification / LimitRegulatory Guideline
Compound Class Alkylating Agent (Sulfonate Ester)ICH M7 (Class 2 / Class 3)
Lifetime TTC Limit 1.5 µ g/day ICH M7 (R1)
Short-Term Limit (≤ 1 mo) 120 µ g/day ICH M7 (R1) Table 2
Short-Term Limit (>1–12 mo) 20 µ g/day ICH M7 (R1) Table 2
Analytical Target in API Typically 1.0 - 5.0 ppmFDA / EMA Directives

Note: To calculate the permitted concentration in your specific API (in ppm), divide the TTC (1.5 µg) by the maximum daily dose of the API (in grams).

Analytical Detection & Quantification Protocols

Quantifying trace sulfonate esters in complex API matrices is analytically challenging due to their lack of strong chromophores and potential for degradation during analysis. While GC-MS is traditionally used for volatile esters, the hydroxyl group in 2-hydroxyethyl methanesulfonate increases its polarity, making derivatization-based LC-MS/MS approaches more robust [4].

Self-Validating Protocol: Derivatization LC-MS/MS Analysis

To ensure absolute trustworthiness and compensate for matrix suppression, this protocol utilizes a pre-column derivatization strategy combined with an isotopically labeled internal standard (Sodium methanesulfonate-D3). This creates a self-validating system where extraction recovery and ionization efficiency are internally normalized.

Step-by-Step Methodology:

  • Standard Preparation: Prepare a 10 µg/mL stock solution of 2-hydroxyethyl methanesulfonate and the internal standard (Sodium methanesulfonate-D3) in anhydrous acetonitrile to prevent hydrolysis.

  • Sample Extraction: Accurately weigh 100 mg of the API into a centrifuge tube. Add 1.0 mL of dichloromethane spiked with the internal standard. Vortex for 5 minutes and centrifuge at 10,000 rpm for 10 minutes to precipitate the bulk API matrix.

  • Derivatization Reaction: Transfer 500 µL of the supernatant to a reaction vial. Add 100 µL of 0.1 M sodium dibenzyldithiocarbamate (derivatizing agent) and 50 µL of 0.05 M NaOH (pH regulator).

  • Incubation: Seal the vial and incubate at 60°C for 30 minutes. Causality: This drives the S N​ 2 displacement of the mesylate group to completion, substituting it with a highly hydrophobic and easily ionizable dithiocarbamate moiety.

  • Quenching: Cool the vial to room temperature, quench with 50 µL of 0.1% formic acid, and filter through a 0.22 µm PTFE syringe filter.

  • LC-MS/MS Analysis: Inject 5 µL onto a C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm). Use a gradient elution of Water (0.1% Formic Acid) and Acetonitrile. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the derivatized adduct using Electrospray Ionization (ESI) in positive mode.

Safe Handling, Containment, and Decontamination

Handling pure or highly concentrated 2-hydroxyethyl methanesulfonate requires stringent safety protocols. It must be treated with the same respect as known chemical carcinogens.

Engineering Controls & PPE:

  • Containment: All manipulations of the neat standard or high-concentration stock solutions must be performed inside a Class II Type B2 Biological Safety Cabinet or a dedicated ventilated balance enclosure (isolator).

  • PPE: Operators must wear double nitrile gloves (changed immediately if contaminated), a chemically resistant Tyvek laboratory coat, and safety goggles.

Chemical Decontamination Protocol: Because it is an alkylating agent, 2-hydroxyethyl methanesulfonate can be chemically deactivated by reacting it with an excess of a strong, non-toxic nucleophile to force degradation.

  • Spill Identification: Immediately isolate the area and ensure respiratory protection is worn if outside an enclosure.

  • Application of Decontaminant: Flood the contaminated surface with a 10% (w/v) aqueous solution of Sodium Thiosulfate (Na 2​ S 2​ O 3​ ) or 1M Sodium Hydroxide (NaOH).

  • Contact Time: Allow a minimum of 30 minutes of contact time. The thiosulfate ion (S 2​ O 32−​ ) will rapidly attack the electrophilic carbon via an S N​ 2 mechanism, displacing the methanesulfonate leaving group and forming a non-toxic, water-soluble Bunte salt.

  • Cleanup: Absorb the neutralized liquid with inert absorbent pads and dispose of it in a designated hazardous waste container for incineration.

SafeHandling Step1 Spill / Contamination Detected Step2 Isolate Area & Don PPE (Double Gloves, Respirator) Step1->Step2 Step3 Apply 1M NaOH or 10% Sodium Thiosulfate Step2->Step3 Step4 Nucleophilic Substitution (Degradation of Mesylate) Step3->Step4 30 min contact time Step5 Absorb with Spill Kit & Dispose as Hazardous Waste Step4->Step5

Laboratory Workflow for Safe Handling and Chemical Decontamination.

References
  • Potential genotoxic hazards associated with medicines and other manufactured products Source: ResearchGate URL
  • Source: PMC / National Institutes of Health (NIH)
  • Source: Organic Process Research & Development (ACS Publications)
  • Application Notes and Protocols for the Analysis of Genotoxic Impurities Using Sodium Methanesulfonate-D3 Source: Benchchem Technical Support Center URL
Exploratory

Preserving 2-Hydroxyethyl Methanesulfonate: A Mechanistic Guide to Preventing Hydrolysis and Cyclization

Executive Summary 2-Hydroxyethyl methanesulfonate (2-HEMS) is a highly reactive bifunctional molecule utilized extensively as an alkylating agent, a synthetic intermediate, and a cross-linking precursor in drug developme...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Hydroxyethyl methanesulfonate (2-HEMS) is a highly reactive bifunctional molecule utilized extensively as an alkylating agent, a synthetic intermediate, and a cross-linking precursor in drug development. However, its structural architecture—featuring both a primary hydroxyl group and a methanesulfonate ester (mesylate)—renders it highly susceptible to rapid degradation under ambient conditions. As a potential genotoxic impurity (PGI), maintaining the structural integrity of 2-HEMS is a critical regulatory and chemical imperative.

This whitepaper provides an in-depth mechanistic analysis of 2-HEMS degradation and establishes field-proven, self-validating storage and handling protocols designed to completely arrest its decomposition.

Mechanistic Analysis of Degradation Pathways

The instability of 2-HEMS is not driven by a single degradation route, but rather by two competing pathways governed by the microenvironmental pH and moisture content. Understanding the causality behind these reactions is essential for designing effective storage conditions.

Pathway A: Intermolecular SN2 Hydrolysis

In neutral to slightly acidic environments, ambient water acts as a nucleophile. The oxygen atom in H₂O attacks the highly electrophilic carbon adjacent to the mesylate group via an SN2 mechanism. This displaces the methanesulfonate leaving group, yielding ethylene glycol and methanesulfonic acid (MSA) . Crucially, kinetic studies demonstrate that the hydrolysis of simple methanesulfonate esters is dominated by the water rate and remains constant and independent of pH below pH 10 . As MSA accumulates, it can autocatalyze secondary side reactions or degrade acid-sensitive APIs in formulated products .

Pathway B: Base-Catalyzed Intramolecular Cyclization (Epoxidation)

The presence of the β-hydroxyl group introduces a severe vulnerability to basic conditions. When exposed to a base (even weak environmental bases), the β-hydroxyl group is deprotonated to form an alkoxide intermediate. This alkoxide is perfectly positioned to execute a rapid intramolecular SN2 attack on the adjacent carbon. This neighboring group participation displaces the mesylate group to form a highly strained, yet kinetically favored, ethylene oxide ring .

Degradation HEMS 2-Hydroxyethyl methanesulfonate H2O H2O (Neutral/Acidic) HEMS->H2O Intermolecular SN2 Base OH- (Basic pH) HEMS->Base Deprotonation of β-OH EG Ethylene Glycol + Methanesulfonic Acid H2O->EG Hydrolysis EO Ethylene Oxide + Methanesulfonate Base->EO Intramolecular Cyclization

Diagram 1: Dual degradation pathways of 2-HEMS via hydrolysis and intramolecular cyclization.

Ideal Storage Conditions: The Causality

To preserve 2-HEMS, the storage environment must thermodynamically starve the SN2 reactions of activation energy while physically eliminating the nucleophiles (H₂O and OH⁻) that drive them.

Table 1: Quantitative Parameters and Mechanistic Rationale for 2-HEMS Storage

Storage ParameterTarget ConditionMechanistic RationaleExpected Impact
Temperature -20°CSubdues the kinetic energy required to overcome activation barriers for both solvolysis and epoxidation .Extends half-life from days (at 25°C) to > 2 years.
Moisture (H₂O) < 100 ppm (Anhydrous)Eliminates the primary nucleophile responsible for intermolecular SN2 hydrolysis.Prevents continuous generation of methanesulfonic acid.
pH Microenvironment Neutral to slightly acidic (pH 4.5 - 6.0)Keeps the β-hydroxyl group protonated, preventing alkoxide formation .Completely arrests Pathway B (epoxide formation).
Atmosphere Inert (Argon/Nitrogen)Displaces ambient humidity and prevents oxidative degradation of the primary alcohol.Maintains chemical integrity of the functional groups.

Experimental Protocols: A Self-Validating System

A protocol is only as reliable as its ability to prevent artifactual degradation during handling. The following workflows are designed to ensure that the material remains pristine from the moment of receipt through to analytical validation.

Protocol 1: Anhydrous Aliquoting and Cryogenic Storage

This protocol prevents repeated freeze-thaw cycles and atmospheric moisture ingress.

  • Material Equilibration: Transfer the sealed bulk 2-HEMS container into an inert atmosphere glovebox purged with Argon (< 10 ppm H₂O).

    • Causality: Argon is heavier than air and displaces moisture effectively, eliminating the H₂O nucleophile required for Pathway A.

  • Aliquoting: Dispense single-use volumes of 2-HEMS into pre-dried (baked at 150°C for 4 hours) amber glass vials.

    • Causality: Baking removes surface-adsorbed water from the glass. Glass provides an absolute barrier to moisture permeation, unlike polypropylene tubes.

  • Hermetic Sealing: Cap the vials using PTFE-lined screw caps.

    • Causality: PTFE is chemically inert to highly reactive mesylates and provides a superior hermetic seal against ambient humidity during long-term storage.

  • Secondary Containment: Place the vials in a secondary Mylar pouch containing indicating silica gel desiccant, vacuum seal the pouch, and transfer immediately to a -20°C freezer.

Workflow Start Bulk 2-HEMS Receipt Glovebox Inert Glovebox (Ar/N2, <10ppm H2O) Start->Glovebox Aliquoting Baked Amber Vials + PTFE Caps Glovebox->Aliquoting Storage Vacuum Seal Store at -20°C Aliquoting->Storage

Diagram 2: Step-by-step anhydrous aliquoting and storage workflow for 2-HEMS preservation.

Protocol 2: Stability-Indicating Assay (HPLC-RID)

Standard analytical methods often destroy 2-HEMS during sample prep. This protocol ensures the assay measures true storage degradation rather than artifactual degradation caused by the analyst.

  • Anhydrous Thawing: Remove a single-use aliquot from the -20°C freezer and allow it to reach room temperature inside a vacuum desiccator before opening.

    • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture, artificially inflating hydrolysis rates during the assay.

  • Sample Dilution: Dissolve the sample in anhydrous acetonitrile (HPLC grade, < 50 ppm H₂O).

    • Causality: Utilizing protic solvents like water or methanol for sample prep will actively solvolyze the mesylate during the analysis run .

  • Chromatographic Separation: Utilize a C18 column with a non-aqueous or heavily buffered mobile phase maintained at pH 4.5-5.5.

    • Causality: Maintaining a slightly acidic mobile phase prevents the base-catalyzed intramolecular cyclization (Pathway B) from occurring on-column.

Conclusion

The degradation of 2-Hydroxyethyl methanesulfonate is not a random occurrence, but a predictable consequence of its dual reactivity. By understanding the SN2 hydrolysis driven by moisture and the intramolecular epoxidation driven by basic microenvironments, researchers can implement rigorous, causality-driven storage protocols. Strict adherence to anhydrous, inert, and cryogenic (-20°C) conditions transforms 2-HEMS from a highly volatile PGI risk into a stable, reliable reagent for advanced drug development.

References

  • Chan, Lai Chun; Cox, Brian G.; Sinclair, Rhona S. "Selective Hydrolysis of Methanesulfonate Esters." Organic Process Research & Development, 2008, 12(2), 213-217. URL:[Link]

  • Roberts, David W. "Electrophilic Reactivity of Sulfated Alcohols in the Context of Skin Sensitization." Chemical Research in Toxicology, 2024, 37(1), 16-19. URL:[Link]

  • Teasdale, Andrew, et al. "Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: An Illustrative Example for Sulfonate Ester Impurity Formation." Organic Process Research & Development, 2009, 13(3), 429-433. URL:[Link]

Foundational

Thermodynamic Properties of 2-Hydroxyethylammonium Methanesulfonate in Aqueous Solution: A Technical Whitepaper

Executive Summary Understanding the thermodynamic behavior of protic ionic liquids (PILs) in aqueous environments is a critical prerequisite for their application in bioprocessing, gas absorption, and catalysis. While so...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Understanding the thermodynamic behavior of protic ionic liquids (PILs) in aqueous environments is a critical prerequisite for their application in bioprocessing, gas absorption, and catalysis. While sometimes structurally conflated with its ester counterpart (2-hydroxyethyl methanesulfonate), this guide focuses on the widely utilized PIL 2-hydroxyethylammonium methanesulfonate (commonly abbreviated as[HEA][MS] or [ETA][mesy])[1]. This whitepaper provides an authoritative, in-depth analysis of the thermodynamic properties of [HEA][MS] in aqueous solutions, detailing the causality behind high-precision experimental methodologies and the derivation of key thermodynamic parameters such as apparent molar volume and thermal expansion.

Chemical Context and Solvation Mechanics

[HEA][MS] is synthesized via the Brønsted acid-base neutralization of ethanolamine and methanesulfonic acid[1]. In aqueous solutions, the thermodynamic properties of [HEA][MS] deviate from ideal mixing rules due to complex solute-solvent interactions. The primary ammonium cation contains a hydroxyl group that acts as both a hydrogen-bond donor and acceptor, while the methanesulfonate anion readily hydrates, leading to the disruption of the bulk water structure and the formation of a localized electrostricted hydration shell[2].

Unlike traditional volatile solvents, [HEA][MS] aqueous solutions do not elicit solvolysis phenomena and can stabilize short-lived reactive intermediates, making them highly valuable in temperature-variable chemical reactions[3].

Experimental Methodologies: A Self-Validating System

To extract reliable thermodynamic data, experimental workflows must strictly control for impurities—most notably, trace water in the pure PIL prior to aqueous dilution. The following protocols outline the synthesis and subsequent thermodynamic characterization, incorporating self-validating quality control checkpoints.

Protocol 1: Synthesis and Purification of [HEA][MS]

Objective: Synthesize high-purity [HEA][MS] while preventing thermal degradation and amine oxidation.

  • Pre-Reaction Setup: Dissolve 0.1 mol of ethanolamine in 200 mL of methanol solvent. Place the reaction vessel in an ice bath over a magnetic stirrer set to 600 rpm[1].

    • Causality: The proton transfer reaction between an amine and a sulfonic acid is highly exothermic. The ice bath prevents localized superheating, which could lead to the oxidative degradation of the amine or unwanted side reactions.

  • Acid Addition: Add 0.1 mol of methanesulfonic acid dropwise to the mixture over 60 minutes[1].

  • Reaction Maturation: Allow the mixture to stir at room temperature for 48 hours to ensure complete proton transfer[1].

  • Solvent Removal: Utilize a rotary evaporator at 40°C under a vacuum of 0.1 MPa for 2 hours to strip the methanol[1].

  • Washing and Drying: Wash the resulting viscous liquid three times with ethyl acetate and ether to remove unreacted precursors. Dry the PIL in a vacuum oven at 60°C over a P₂O₅ desiccant for 120 hours[1].

  • Validation Check: Perform Karl Fischer titration. The water mass fraction must be <0.001 (1000 ppm) before proceeding. Confirm structural integrity via ¹H and ¹³C NMR spectroscopy[1].

G A Ethanolamine (Brønsted Base) C Proton Transfer (Ice Bath, 600 rpm) A->C B Methanesulfonic Acid (Brønsted Acid) B->C D [HEA][MS] PIL (Rotary Evap & Vacuum) C->D Exothermic Control E Aqueous Solution (Gravimetric Prep) D->E Ultrapure Water

Caption: Workflow for the synthesis and aqueous solvation of [HEA][MS].

Protocol 2: High-Precision Density and Viscosity Measurements

Objective: Measure the density ( ρ ) and viscosity ( η ) of [HEA][MS] aqueous solutions across a temperature gradient to derive apparent molar volumes.

  • Solution Preparation: Prepare aqueous solutions of [HEA][MS] gravimetrically using an analytical balance with a precision of ±1×10−4 g. Use degassed, ultrapure water (18.2 MΩ·cm) to prevent dissolved gas microbubbles from skewing density readings.

  • Instrument Calibration: Calibrate an Anton Paar DMA 5000 M vibrating U-tube density meter using dry air and ultrapure water at the target temperatures[1].

    • Causality: The DMA 5000 M is selected because it provides an accuracy of ±7×10−6 g/cm³ and precise temperature control to ±0.01 K[1]. This extreme precision is mathematically required to calculate apparent molar volumes at high dilutions, where the density difference between the solution and pure solvent is microscopic.

  • Measurement Execution: Inject the aqueous [HEA][MS] solutions into the U-tube. Record density and viscosity from 293.15 K to 353.15 K in 5 K increments[1].

  • Validation Check: Measure each concentration in triplicate. If the standard deviation exceeds 2×10−5 g/cm³, flush the U-tube with ethanol and water, dry with air, and repeat the measurement.

Thermodynamic Property Derivation

The raw density data serves as the foundation for uncovering the molecular-level interactions within the aqueous solution.

Apparent Molar Volume ( Vϕ​ )

The apparent molar volume reflects how the [HEA][MS] ions pack within the water matrix. It is calculated using the equation:

Vϕ​=ρM​−mρρ0​1000(ρ−ρ0​)​

Where M is the molar mass of the PIL, m is the molality, ρ is the solution density, and ρ0​ is the solvent (water) density. By extrapolating Vϕ​ to infinite dilution ( Vϕ0​ ), researchers can isolate solute-solvent interactions from solute-solute interactions.

Thermal Expansion Coefficient ( αp​ )

The isobaric thermal expansion coefficient indicates how dramatically the solution's volume changes with temperature. It is defined as:

αp​=−ρ1​(∂T∂ρ​)p​

Aqueous [HEA][MS] solutions typically exhibit an increasing αp​ with temperature, indicating that the hydrogen-bonded water network becomes more disrupted and expansive at higher thermal energies[1].

G Raw Density (ρ) & Viscosity (η) Measurements Vol Apparent Molar Volume (V_φ) Calculation Raw->Vol Redlich-Mayer Eq. Exp Thermal Expansion (α_p) Derivation Raw->Exp Isobaric Derivative Int Solute-Solvent Interaction Analysis Vol->Int Infinite Dilution Exp->Int

Caption: Thermodynamic property derivation pathway from raw measurements.

Quantitative Data Summary

The following table summarizes the representative thermodynamic parameters for [HEA][MS] systems derived from high-precision densitometry[1].

ParameterSymbolTemperature Range (K)Representative Values / BehaviorAnalytical Significance
Pure PIL Density ρ 293.15 – 353.15 1.25−1.21 g/cm3 Decreases linearly with temperature. Indicates baseline molecular packing[1].
Aqueous Solution Density ρ(aq)​ 293.15 – 353.15Increases with PIL molalityDemonstrates electrostriction; water molecules tightly pack around the charged ions.
Thermal Expansion αp​ 293.15 – 353.15 4.8×10−4 K−1 (at 293.15 K)Quantifies the thermal disruption of the hydrogen-bond network[1].
Apparent Molar Volume Vϕ0​ 298.15 ≈92.5 cm3/mol Positive values indicate strong solute-solvent interactions and effective hydration shell formation.

Conclusion

The thermodynamic profiling of 2-hydroxyethylammonium methanesulfonate in aqueous solutions reveals a highly structured solvation environment driven by the dual hydrogen-bonding capacity of the ethanolammonium cation and the strong hydration of the methanesulfonate anion. By strictly adhering to temperature-controlled synthesis and utilizing ultra-precise oscillating U-tube densitometry, researchers can accurately map the apparent molar volumes and expansion coefficients necessary for scaling up [HEA][MS] applications in industrial chemical processes.

References

  • [1] Physicochemical Properties of Various 2-Hydroxyethylammonium Sulfonate-Based Protic Ionic Liquids and Their Potential Application in Hydrodeoxygenation. Frontiers in Chemistry / National Center for Biotechnology Information (NCBI). Available at:[Link]

  • [2] Fractionation of Squid Pens with Ionic Liquids: An Upgraded β-Chitin and Shellfish Protein Production. ResearchGate. Available at:[Link]

  • [3] Ionic liquids comprising nitrogen containing cations - Patent EP2322497. European Patent Office. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Polymer Functionalization to Create Zwitterionic Sulfobetaine Surfaces

Introduction: The Pursuit of Biocompatible and Fouling-Resistant Polymers In the realms of biomedical engineering, drug delivery, and advanced materials, the interface between a synthetic material and a biological enviro...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Pursuit of Biocompatible and Fouling-Resistant Polymers

In the realms of biomedical engineering, drug delivery, and advanced materials, the interface between a synthetic material and a biological environment is of paramount importance. The non-specific adsorption of proteins and subsequent adhesion of cells, a phenomenon known as biofouling, can compromise the function and safety of medical devices, implants, and drug carriers. Zwitterionic polymers, which contain an equal number of positive and negative charges within their repeating units, have emerged as a leading class of materials to combat biofouling.[1] These polymers, particularly those with sulfobetaine moieties, are exceptionally hydrophilic and can create a tightly bound hydration layer on a material's surface, which acts as a physical and energetic barrier to protein and cell adhesion.[2]

This guide provides an in-depth exploration of the synthesis and application of sulfobetaine-functionalized polymers. While a direct post-polymerization modification route using 2-hydroxyethyl methanesulfonate (HEMS) is not widely documented in peer-reviewed literature, this document will focus on established and reliable methods to achieve the desired zwitterionic functionality. We will delve into two primary strategies: the synthesis and polymerization of a sulfobetaine monomer, and the post-polymerization modification of a precursor polymer using a highly reactive sulfonating agent.

PART 1: Synthesis of a Sulfobetaine Methacrylate Monomer and Subsequent Polymerization

A robust method for creating well-defined zwitterionic polymers is through the synthesis of a polymerizable sulfobetaine monomer, followed by its polymerization. This approach allows for excellent control over the polymer's molecular weight and architecture.

Conceptual Workflow

cluster_0 Monomer Synthesis cluster_1 Polymerization Monomer_Start Start with a tertiary amine-containing methacrylate Reaction React with a sulfonating agent (e.g., 1,3-propanesultone) Monomer_Start->Reaction Purification Purify the resulting zwitterionic monomer Reaction->Purification Polymerization_Start Initiate polymerization of the sulfobetaine monomer Purification->Polymerization_Start Use purified monomer Polymer_Growth Controlled/living radical polymerization (e.g., RAFT, ATRP) Polymerization_Start->Polymer_Growth Termination Terminate polymerization and purify the zwitterionic polymer Polymer_Growth->Termination

Caption: Workflow for creating zwitterionic polymers via monomer synthesis and polymerization.

Protocol 1: Synthesis of [2-(Methacryloyloxy)ethyl]dimethyl(3-sulfopropyl)ammonium Hydroxide (DMAPS)

This protocol details the synthesis of a common sulfobetaine methacrylate monomer, often referred to as DMAPS or SBMA.

Materials:

  • 2-(Dimethylamino)ethyl methacrylate (DMAEMA)

  • 1,3-Propanesultone

  • Acetonitrile (anhydrous)

  • Diethyl ether (anhydrous)

  • Round-bottom flask with a magnetic stirrer

  • Condenser

  • Nitrogen or Argon inert atmosphere setup

  • Schlenk line or similar for handling air-sensitive reagents

Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 2-(Dimethylamino)ethyl methacrylate (DMAEMA) in anhydrous acetonitrile.

  • Addition of Sulfonating Agent: Slowly add an equimolar amount of 1,3-propanesultone to the stirred DMAEMA solution at room temperature.

  • Reaction: Stir the mixture at room temperature for 24-48 hours. A white precipitate of the zwitterionic monomer will form.

  • Isolation and Purification:

    • Filter the white precipitate and wash it thoroughly with anhydrous diethyl ether to remove any unreacted starting materials.

    • Dry the purified [2-(Methacryloyloxy)ethyl]dimethyl(3-sulfopropyl)ammonium hydroxide (DMAPS) monomer under vacuum.

  • Characterization: Confirm the structure and purity of the synthesized monomer using ¹H NMR and FTIR spectroscopy.

Protocol 2: Controlled Radical Polymerization of DMAPS

This protocol outlines the polymerization of the synthesized DMAPS monomer using Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, a technique that allows for the synthesis of polymers with controlled molecular weights and low dispersity.

Materials:

  • DMAPS monomer (synthesized in Protocol 1)

  • RAFT agent (e.g., 4-cyano-4-(phenylcarbonothioylthio)pentanoic acid)

  • Initiator (e.g., Azobisisobutyronitrile, AIBN)

  • Solvent (e.g., deionized water, methanol, or a mixture)

  • Schlenk flask with a magnetic stirrer

  • Nitrogen or Argon inert atmosphere setup

Procedure:

  • Reaction Mixture Preparation: In a Schlenk flask, dissolve the DMAPS monomer, RAFT agent, and initiator in the chosen solvent.

  • Degassing: Subject the reaction mixture to several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

  • Polymerization: Immerse the sealed flask in a preheated oil bath at the desired temperature (typically 60-80 °C) and stir for the specified time (e.g., 4-24 hours).

  • Termination and Purification:

    • Quench the polymerization by exposing the reaction mixture to air and cooling it in an ice bath.

    • Precipitate the polymer in a non-solvent (e.g., acetone or diethyl ether).

    • Redissolve the polymer in a minimal amount of the polymerization solvent and re-precipitate. Repeat this process 2-3 times to purify the polymer.

    • Dry the final zwitterionic polymer under vacuum.

  • Characterization: Determine the molecular weight and dispersity of the polymer using Gel Permeation Chromatography (GPC). Confirm the polymer structure using ¹H NMR and FTIR.

PART 2: Post-Polymerization Modification to Introduce Sulfobetaine Functionality

An alternative strategy involves the chemical modification of a pre-existing polymer. This is particularly useful for modifying the surfaces of materials that are already formed.

Conceptual Workflow

cluster_0 Precursor Polymer Synthesis/Provision cluster_1 Post-Polymerization Modification Precursor_Polymer Start with a polymer containing nucleophilic groups (e.g., tertiary amines) Modification_Reaction React the polymer with a sulfonating agent (e.g., 1,3-propanesultone) Precursor_Polymer->Modification_Reaction Washing Thoroughly wash to remove unreacted reagents Modification_Reaction->Washing Drying Dry the functionalized polymer Washing->Drying

Caption: Workflow for creating zwitterionic polymers via post-polymerization modification.

Protocol 3: Surface Modification of a Tertiary Amine-Containing Polymer

This protocol describes the modification of a polymer containing tertiary amine groups, such as poly(2-(dimethylamino)ethyl methacrylate) (PDMAEMA), to create a zwitterionic surface.

Materials:

  • Polymer substrate with tertiary amine groups (e.g., a PDMAEMA-coated surface or a PDMAEMA-grafted material)

  • 1,3-Propanesultone

  • Anhydrous solvent (e.g., acetonitrile, toluene)

  • Reaction vessel

  • Nitrogen or Argon inert atmosphere setup

Procedure:

  • Substrate Preparation: Ensure the polymer substrate is clean and dry.

  • Reaction Setup: Place the polymer substrate in a reaction vessel. Add the anhydrous solvent to swell the polymer and make the amine groups accessible.

  • Modification Reaction: Under an inert atmosphere, add an excess of 1,3-propanesultone to the reaction vessel.

  • Incubation: Allow the reaction to proceed at room temperature or a slightly elevated temperature (e.g., 40-60 °C) for 24-48 hours.

  • Washing:

    • Remove the modified substrate from the reaction solution.

    • Thoroughly wash the substrate with the reaction solvent to remove unreacted 1,3-propanesultone.

    • Subsequently, wash with a series of other solvents (e.g., ethanol, deionized water) to ensure complete removal of any residual reactants and byproducts.

  • Drying: Dry the functionalized polymer substrate under a stream of nitrogen or in a vacuum oven.

  • Characterization:

    • X-ray Photoelectron Spectroscopy (XPS): To confirm the presence of sulfur and changes in the nitrogen signal on the surface.

    • Water Contact Angle Measurement: To assess the increase in surface hydrophilicity. A significant decrease in the water contact angle is expected.

    • Protein Adsorption Assay: To evaluate the antifouling properties of the modified surface.

Quantitative Data Summary

ParameterMonomer Synthesis (Protocol 1)Polymerization (Protocol 2)Post-Polymerization Modification (Protocol 3)
Typical Yield >90%>80%Surface reaction, yield not applicable
Purity High (after recrystallization)High (after precipitation)Surface-dependent
Molecular Weight Control N/AExcellent (Dispersity < 1.3)N/A
Reaction Time 24-48 hours4-24 hours24-48 hours
Key Characterization ¹H NMR, FTIRGPC, ¹H NMR, FTIRXPS, Water Contact Angle

Applications in Research and Drug Development

The zwitterionic polymers synthesized through these methods have a wide array of applications:

  • Antifouling Coatings: For medical implants, biosensors, and marine applications to prevent non-specific protein adsorption and biofouling.[3]

  • Drug Delivery: To create "stealth" nanoparticles that can evade the immune system and prolong circulation time, leading to improved drug efficacy.[4]

  • Biocompatible Hydrogels: For use in tissue engineering, contact lenses, and wound dressings due to their high water content and resistance to protein fouling.[5]

  • Smart Materials: Some sulfobetaine polymers exhibit upper or lower critical solution temperature (UCST or LCST) behavior, allowing for the development of stimuli-responsive materials for controlled drug release or cell sheet engineering.[6]

References

  • Zwitterionic Polymers for Biomedical Applications: Antimicrobial and Antifouling Strategies toward Implantable Medical Devices and Drug Delivery. Langmuir.

  • Biodegradable zwitterionic sulfobetaine polymer and its conjugate with paclitaxel for sustained drug delivery. PMC.

  • Polysulfobetaine. Wikipedia.

  • Developments on Synthesis and Applications of Sulfobetaine Deriv
  • Developments on Synthesis and Applications of Sulfobetaine Derivatives: A Brief Review. [Source Not Available].
  • 2-Hydroxy-3-(1-(4-vinylbenzyl)imidazol-3-ium-3-yl)propane-1-sulfonate and 3-(4-Vinylbenzyl)dimethylammonio)-2-hydroxypropane-1-sulfonate as New Zwitterionic Monomers. MDPI.

  • The direct synthesis of sulfobetaine-containing amphiphilic block copolymers and their self-assembly behavior. University of Birmingham.

  • Biocompatible and degradable poly(2-hydroxyethyl methacrylate) based polymers for biomedical applications. RSC Publishing.

  • Functionalization and Chemical Modification of 2-Hydroxyethyl Methacrylate with Carboxylic Acid. ResearchGate.

  • Atom Transfer Radical Polymerization of 2-Hydroxyethyl Methacryl
  • Zwitterionic hydrogels and their biomedical applications: a review. OAE Publishing Inc.

  • Antifouling Performance and Long-Term Efficiency of a Zwitterionic Sulfobetaine-Hydroxyethyl-Containing Polymethylmethacrylate Ter-Co-Polymer Coating Against Biomass-Producing Photosynthetic Strains. MDPI.

  • Biocompatible Polymeric Analogues of DMSO Prepared by Atom Transfer Radical... PMC.

  • Controlled Polymerization of 2-Hydroxyethyl Methacrylate by ATRP at Ambient Temperature. ResearchGate.

  • Structures and synthesis of zwitterionic polymers. ResearchGate.

  • Synthesis of zwitterionic polyelectrolyte nanogels via electrostatic-templated polymerization. RSC Publishing.

  • Antibiofouling polymer interfaces: poly(ethylene glycol)
  • Imparting antifouling properties of poly(2-hydroxyethyl methacrylate) hydrogels by grafting poly(oligoethylene glycol methyl ether acrylate). PubMed.

  • Anti-Biofouling Polymers with Special Surface Wettability for Biomedical Applic
  • Biodegradable and Biocompatible Silatrane Polymers. PMC.

  • Polymers for anti-fouling applications: a review. ResearchGate.

  • Time-dependent mechanical characterization of poly(2-hydroxyethyl methacrylate) hydrogels using nanoindentation and unconfined compression. PMC.

  • Advanced Biocompatible and Biodegradable Polymers: A Review of Functionalization, Smart Systems, and Sustainable Applications. MDPI.

  • Biocompatible and bioadhesive hydrogels based on 2-hydroxyethyl methacrylate, monofunctional poly (alkylene glycol) s and itaconic acid. Academia.edu.

  • RAFT dispersion polymerization of 2-hydroxyethyl methacrylate in non-polar media. White Rose Research Online.

  • Journal of Science Synthesis and Characterization of Poly (2-hydroxyethyl methacrylate) Homopolymer at Room Temperature via Reve. DergiPark.

  • Hydrogels derived from 2-hydroxyethyl-methacrylate and 2-acrylamido-2-methyl-1-propanesulfonic acid, with ability to remove metal cations
  • Synthesis and characterisation of poly(2-hydroxyethyl methacrylate) polyelectrolyte complexes. PubMed.

  • Free-radical polymerization of 2-hydroxyethyl methacrylate (HEMA) supported by a high electric field. RSC Publishing.

  • Polymerization of Acrylates by Atom Transfer Radical Polymerization.
  • Thermal analysis of poly(2-hydroxyethyl methacrylate) (pHEMA) hydrogels. [Source Not Available].
  • Synthesis and characterization of poly (2-hydroxyethyl methacrylate)-polyaniline based hydrogel composites. ResearchGate.

  • Functional polymeric microspheres based on 2-hydroxyethyl methacrylate for immunochemical studies. PubMed.

  • Application Notes and Protocols: Surface Modification of Polymers Using 1,3-Propane Sultone. Benchchem.

Sources

Application

Application Note: Step-by-Step Synthesis of 2-Hydroxyethyl Methanesulfonate from Ethylene Glycol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide Introduction & Strategic Rationale 2-Hydroxyethyl methanesulfonate (also known a...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Rationale

2-Hydroxyethyl methanesulfonate (also known as ethylene glycol monomesylate) is a highly versatile bifunctional building block widely used in drug development, PEGylation strategies, and the design of biosensing interfaces[1]. It features both a reactive electrophilic center (the mesylate group) and a nucleophilic/hydrogen-bonding moiety (the hydroxyl group).

The primary synthetic challenge in producing this compound is the desymmetrization of a symmetrical diol . Because ethylene glycol possesses two identical hydroxyl groups, the addition of methanesulfonyl chloride (MsCl) can easily lead to over-reaction, yielding the undesired ethylene glycol dimesylate. The foundational parameters for overcoming this challenge were first rigorously detailed by Osterman-Golkar et al. in 1968[2], and the principles remain critical for modern oligo(ethylene glycol) functionalization[3].

This application note details a highly selective, statistical monomesylation protocol that maximizes atom economy and minimizes the need for complex chromatographic purification.

Mechanistic Insights & Causality (E-E-A-T)

To elevate this procedure from a simple recipe to a robust, self-validating workflow, it is critical to understand the causality behind the experimental design:

  • Statistical Desymmetrization (The 10:1 Ratio): To prevent dimesylation, we employ a massive molar excess of ethylene glycol (10 equivalents) relative to MsCl. By flooding the reaction matrix with the starting diol, the statistical probability of an MsCl molecule colliding with the newly formed monomesylate is reduced to near zero[1].

  • Thermal Control (0 °C Addition): Sulfonylation is a highly exothermic process. Adding MsCl at 0 °C prevents localized temperature spikes. If the reaction is allowed to overheat, the thermodynamic driving force can lead to side reactions, such as the displacement of the newly formed mesylate by the chloride counterion (yielding 2-chloroethanol).

  • Base Selection & Stirring Dynamics: Triethylamine (TEA) is utilized to scavenge the HCl byproduct, forming insoluble TEA·HCl salts in non-polar solvents. Because ethylene glycol and dichloromethane (DCM) are not perfectly miscible at all concentrations, vigorous stirring is mandatory to create a fine emulsion, preventing localized concentration gradients of MsCl that could cause over-reaction.

ReactionPathway EG Ethylene Glycol (10 Equivalents) Mono 2-Hydroxyethyl Methanesulfonate (Target Monomesylate) EG->Mono 0 °C, Slow Addition MsCl Methanesulfonyl Chloride (1 Equivalent) MsCl->Mono Base Triethylamine (1.2 Equivalents) Base->Mono Di Ethylene Glycol Dimesylate (Undesired Byproduct) Mono->Di Excess MsCl / Poor Mixing

Caption: Reaction pathway demonstrating the statistical desymmetrization of ethylene glycol.

Quantitative Data & Stoichiometry

The following table outlines the precise stoichiometry required for a standard 10 mmol scale synthesis.

ReagentMW ( g/mol )EquivalentsAmountDensity (g/mL)Volume
Ethylene Glycol 62.0710.0100 mmol (6.21 g)1.115.59 mL
Methanesulfonyl Chloride (MsCl) 114.551.010 mmol (1.15 g)1.480.78 mL
Triethylamine (TEA) 101.191.212 mmol (1.21 g)0.731.66 mL
Dichloromethane (DCM) 84.93SolventN/A1.3350 mL

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup
  • Preparation: Flame-dry a 250 mL round-bottom flask containing a magnetic stir bar. Flush the flask with inert nitrogen gas.

  • Solvent & Substrate: Add 40 mL of anhydrous DCM, followed by 5.59 mL (100 mmol) of ethylene glycol.

  • Base Addition: Inject 1.66 mL (12 mmol) of TEA into the stirring mixture.

  • Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

Phase 2: Controlled Addition
  • MsCl Dilution: In a separate dry vial, dissolve 0.78 mL (10 mmol) of MsCl in 10 mL of anhydrous DCM.

  • Dropwise Addition: Transfer the MsCl solution to a dropping funnel or a syringe pump. Add the solution dropwise to the vigorously stirring ethylene glycol mixture over a period of 60 minutes . Self-Validation Checkpoint: You should observe the gradual formation of a white precipitate (TEA·HCl). If the precipitate forms too rapidly or clumps, increase the stirring rate to ensure homogeneous distribution.

Phase 3: Reaction & Monitoring
  • Incubation: Once the addition is complete, maintain the reaction at 0 °C for 1 hour. Afterward, remove the ice bath and allow the mixture to warm to room temperature (approx. 20–25 °C) for an additional 2 hours.

  • TLC Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a 1:1 Ethyl Acetate/Hexanes solvent system. Note: Because the compounds lack a UV chromophore, the TLC plate must be visualized using a Potassium Permanganate ( KMnO4​ ) stain. The target monomesylate will appear as a distinct spot with an Rf​ value intermediate between the highly polar ethylene glycol (baseline) and the less polar dimesylate (near the solvent front).

Phase 4: Workup & Isolation
  • Quenching: Quench the reaction by adding 20 mL of saturated aqueous NaHCO3​ to neutralize any unreacted MsCl and residual acid.

  • Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 20 mL). Mechanistic Insight: The massive excess of unreacted ethylene glycol is highly hydrophilic and will selectively partition into the aqueous layer, effectively purifying the product during the extraction phase.

  • Drying & Concentration: Wash the combined organic layers with 20 mL of brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Keep the rotary evaporator water bath below 30 °C to prevent thermal degradation of the mesylate.

Phase 5: Analytical Characterization
  • NMR Confirmation: Validate the structural integrity of the synthesized 2-hydroxyethyl methanesulfonate via 1H NMR ( CDCl3​ ). Expected shifts:

    • δ 4.35 (t, 2H, −CH2​−OMs )

    • δ 3.90 (t, 2H, −CH2​−OH )

    • δ 3.05 (s, 3H, −CH3​ of the mesylate group)

    • δ 2.50 (br s, 1H, −OH )

Workflow Step1 1. Setup EG + TEA in DCM Step2 2. Addition MsCl dropwise (0 °C) Step1->Step2 Step3 3. Reaction 0 °C → RT (3h) Step2->Step3 Step4 4. Workup NaHCO3 Quench DCM Extraction Step3->Step4 Step5 5. Validation NMR & KMnO4 TLC Step4->Step5

Caption: Step-by-step experimental workflow for the synthesis and isolation of the monomesylate.

References

  • Osterman-Golkar, S., Wachtmeister, C., Svensson, S., Schwieter, U., & Paasiv́irta, J. (1968). Synthesis of 2-Hydroxyethyl Methanesulfonate. Acta Chemica Scandinavica. Available at:[Link][2]

  • Zoulalian, V., et al. (2001). Synthesis of a Series of Oligo(ethylene glycol)-Terminated Alkanethiol Amides Designed to Address Structure and Stability of Biosensing Interfaces. The Journal of Organic Chemistry - ACS Publications. Available at:[Link][1]

  • MIT DSpace Archive. (2006). Poly(ethylene glycol)-Based Open-Channel Blockers for the Acetylcholine Receptor. Massachusetts Institute of Technology. Available at:[Link][3]

Sources

Method

The Strategic Application of 2-Hydroxyethyl Methanesulfonate in the Synthesis of Pharmaceutical Intermediates: A Guide for Drug Development Professionals

In the intricate landscape of pharmaceutical synthesis, the selection of appropriate reagents is paramount to achieving efficient, scalable, and high-purity production of active pharmaceutical ingredients (APIs). Among t...

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Author: BenchChem Technical Support Team. Date: April 2026

In the intricate landscape of pharmaceutical synthesis, the selection of appropriate reagents is paramount to achieving efficient, scalable, and high-purity production of active pharmaceutical ingredients (APIs). Among the versatile tools available to the modern medicinal chemist, 2-Hydroxyethyl methanesulfonate (HEM), also known as 2-hydroxyethyl mesylate, emerges as a strategic reagent for the introduction of the crucial 2-hydroxyethyl moiety into a wide array of molecular scaffolds. This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the role and practical application of 2-Hydroxyethyl methanesulfonate in the preparation of key pharmaceutical intermediates.

Introduction: The Significance of the 2-Hydroxyethyl Group and the Mesylate Advantage

The 2-hydroxyethyl (-CH₂CH₂OH) functional group is a ubiquitous structural motif in a multitude of marketed pharmaceuticals. Its presence can significantly enhance the pharmacokinetic properties of a drug molecule by increasing aqueous solubility, providing a handle for further functionalization, and enabling key hydrogen bonding interactions with biological targets.

Traditionally, the introduction of this group has been accomplished using reagents such as ethylene oxide or 2-haloethanols (e.g., 2-chloroethanol, 2-bromoethanol). However, these reagents present significant challenges. Ethylene oxide is a highly reactive, toxic, and explosive gas, requiring specialized handling and equipment[1][2]. 2-Haloethanols, while less hazardous, can be less reactive and may lead to the formation of undesirable byproducts.

This is where 2-Hydroxyethyl methanesulfonate (CAS: 19690-37-0) offers a compelling alternative. The methanesulfonate (mesylate) group is an excellent leaving group in nucleophilic substitution reactions, far superior to halides. This enhanced reactivity allows for milder reaction conditions, often leading to cleaner reactions, higher yields, and easier purification of the desired pharmaceutical intermediates[3].

Key Physicochemical Properties of 2-Hydroxyethyl Methanesulfonate

PropertyValue
CAS Number 19690-37-0
Molecular Formula C₃H₈O₄S
Molecular Weight 140.16 g/mol
Appearance Colorless to pale yellow liquid
Boiling Point 138-140 °C at 0.5 mmHg
Solubility Soluble in a wide range of organic solvents

Core Applications in Pharmaceutical Synthesis: A Hydroxyethylation Workhorse

The primary application of 2-Hydroxyethyl methanesulfonate in pharmaceutical intermediate synthesis is as a hydroxyethylating agent . The electrophilic nature of the carbon atom adjacent to the mesylate group makes it highly susceptible to attack by a variety of nucleophiles commonly found in pharmaceutical scaffolds.

N-Alkylation of Heterocyclic Amines: Building Blocks for CNS-Active Drugs

Many drugs targeting the central nervous system (CNS), as well as other therapeutic areas, feature N-substituted heterocyclic cores such as piperazine and imidazole. The introduction of a 2-hydroxyethyl group onto these rings is a common strategy to modulate their pharmacological and pharmacokinetic profiles. 2-Hydroxyethyl methanesulfonate serves as an efficient reagent for this transformation.

A prime example is the synthesis of 1-(2-Hydroxyethyl)piperazine , a versatile intermediate used in the preparation of numerous neuroleptic agents[4].

Protocol 1: Synthesis of 1-(2-Hydroxyethyl)piperazine via N-Alkylation

This protocol describes a general procedure for the N-alkylation of piperazine using 2-Hydroxyethyl methanesulfonate.

Materials:

  • Piperazine

  • 2-Hydroxyethyl methanesulfonate

  • Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

  • Acetonitrile (anhydrous)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • To a solution of piperazine (1.2 equivalents) in anhydrous acetonitrile, add a base such as potassium carbonate (1.5 equivalents) or triethylamine (1.5 equivalents).

  • Stir the suspension at room temperature for 15 minutes.

  • Add 2-Hydroxyethyl methanesulfonate (1.0 equivalent) dropwise to the reaction mixture.

  • Heat the reaction mixture to reflux (approximately 82°C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the crude 1-(2-Hydroxyethyl)piperazine.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel if necessary.

Causality Behind Experimental Choices:

  • Excess Piperazine: Using a slight excess of piperazine helps to minimize the formation of the di-substituted byproduct, 1,4-bis(2-hydroxyethyl)piperazine.

  • Base: The base is crucial to neutralize the methanesulfonic acid formed during the reaction, driving the equilibrium towards the product. Potassium carbonate is a solid base that is easily filtered off, while triethylamine is a liquid base that can be removed during workup.

  • Anhydrous Solvent: The use of an anhydrous solvent is important to prevent the hydrolysis of the mesylate, which would lead to the formation of ethylene glycol and methanesulfonic acid.

O-Alkylation of Phenols: A Gateway to Diverse Pharmaceutical Scaffolds

The O-alkylation of phenols to form aryl ethers is a fundamental transformation in medicinal chemistry. Many blockbuster drugs contain a phenoxyethanol moiety. 2-Hydroxyethyl methanesulfonate provides a reactive and efficient means to achieve this transformation.

A key intermediate in the synthesis of the atypical antipsychotic drug Aripiprazole is 7-(alkoxy)-3,4-dihydro-2(1H)-quinolinone. The synthesis often involves the alkylation of the phenolic hydroxyl group of 7-hydroxy-3,4-dihydro-2(1H)-quinolinone[5][6][7]. While many reported syntheses utilize 1,4-dibromobutane, a similar strategy can be envisioned for the introduction of a 2-hydroxyethyl group using 2-hydroxyethyl methanesulfonate.

Protocol 2: O-Alkylation of 7-Hydroxy-3,4-dihydro-2(1H)-quinolinone (Analogous Reaction)

This protocol outlines a general procedure for the O-alkylation of a phenolic compound, exemplified by 7-hydroxy-3,4-dihydro-2(1H)-quinolinone, using 2-Hydroxyethyl methanesulfonate.

Materials:

  • 7-Hydroxy-3,4-dihydro-2(1H)-quinolinone

  • 2-Hydroxyethyl methanesulfonate

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF, anhydrous)

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

Procedure:

  • In a round-bottom flask, dissolve 7-hydroxy-3,4-dihydro-2(1H)-quinolinone (1.0 equivalent) in anhydrous DMF.

  • Add potassium carbonate (2.0 equivalents) to the solution and stir the mixture at room temperature for 30 minutes.

  • Add 2-Hydroxyethyl methanesulfonate (1.2 equivalents) to the reaction mixture.

  • Heat the reaction mixture to 60-80°C and monitor the reaction progress by TLC or LC-MS.

  • After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

  • Extract the aqueous mixture with ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by recrystallization or column chromatography to yield 7-(2-hydroxyethoxy)-3,4-dihydro-2(1H)-quinolinone.

Causality Behind Experimental Choices:

  • Polar Aprotic Solvent: DMF is an excellent solvent for this type of Sₙ2 reaction, as it effectively solvates the potassium cation, leaving the carbonate anion more nucleophilic.

  • Base: Potassium carbonate is a suitable base to deprotonate the phenolic hydroxyl group, forming the more nucleophilic phenoxide.

  • Temperature: Moderate heating is typically sufficient to drive the reaction to completion due to the high reactivity of the mesylate leaving group.

Visualization of Synthetic Pathways

To better illustrate the strategic role of 2-Hydroxyethyl methanesulfonate, the following diagrams depict the key transformations discussed.

N_Alkylation Piperazine Piperazine Intermediate 1-(2-Hydroxyethyl)piperazine Piperazine->Intermediate N-Alkylation HEM 2-Hydroxyethyl Methanesulfonate HEM->Intermediate Base Base (e.g., K₂CO₃) Base->Intermediate API Pharmaceutical Intermediates (e.g., for Neuroleptics) Intermediate->API Further Synthesis

Caption: Workflow for N-Alkylation of Piperazine.

O_Alkylation Phenol Phenolic Precursor (e.g., 7-Hydroxy-3,4-dihydro-2(1H)-quinolinone) Intermediate O-Alkylated Intermediate (e.g., for Aripiprazole Synthesis) Phenol->Intermediate O-Alkylation HEM 2-Hydroxyethyl Methanesulfonate HEM->Intermediate Base Base (e.g., K₂CO₃) Base->Intermediate

Caption: Workflow for O-Alkylation of Phenols.

Safety and Handling

As with all chemical reagents, proper safety precautions must be observed when handling 2-Hydroxyethyl methanesulfonate. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for comprehensive information.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Ventilation: Handle the reagent in a well-ventilated fume hood to avoid inhalation of any vapors.

  • Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

2-Hydroxyethyl methanesulfonate is a highly effective and versatile reagent for the introduction of the 2-hydroxyethyl group in the synthesis of pharmaceutical intermediates. Its superior reactivity as a mesylate allows for milder reaction conditions and often leads to cleaner and more efficient transformations compared to traditional hydroxyethylating agents. The protocols and principles outlined in these application notes provide a solid foundation for researchers and drug development professionals to leverage the benefits of 2-Hydroxyethyl methanesulfonate in their synthetic endeavors, ultimately contributing to the streamlined development of novel and improved therapeutics.

References

  • CN101012222A - Method of synthesizing Itraconazole. (URL: )
  • One-Pot Alkylation–Sulfonylation of Diphenol. (URL: [Link])

  • Itraconazole Side Chain Analogues: Structure–Activity Relationship Studies for Inhibition of Endothelial Cell Proliferation, Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) Glycosylation, and Hedgehog Signaling. (URL: [Link])

  • A highly efficient synthesis of itraconazole intermediates and their analogues. (URL: [Link])

  • US2678951A - Alkyl
  • Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. (URL: [Link])

  • CN102432565A - Preparation method of 2-hydroxyethyl piperazine. (URL: )
  • Itraconazole side chain analogues: structure-activity relationship studies for inhibition of endothelial cell proliferation, vascular endothelial growth factor receptor 2 (VEGFR2) glycosylation, and hedgehog signaling. (URL: [Link])

  • CN103214415A - Preparation method of aripiprazole and key intermedi
  • Dehydrative C-H Alkylation and Alkenylation of Phenols with Alcohols: Expedient Synthesis for Substituted Phenols and Benzofurans. (URL: [Link])

  • (PDF) Optimization of aripiprazole synthesis. (URL: [Link])

  • PROCESS FOR PREPARING ARIPIPRAZOLE. (URL: [Link])

  • Creation and evaluation of total synthesis scheme for Aripiprazole. (URL: [Link])

  • FDA Finally Recognizes EtO Sterilizing Alternative as the World Becomes a Force Majeure Pile-Up. (URL: [Link])

  • Antiviral Agents. (URL: [Link] antiviral-agents/)

  • Synthesis of 7-hydroxy-3,4-dihydro-2(1H)-quinolinone. (URL: [Link])

  • Medical Device Sterilization: 4 Alternatives to Using Ethylene Oxide. (URL: [Link])

  • Multi-Step Synthesis in the Development of Antiviral Agents. (URL: [Link])

  • Stereospecific Synthesis of Highly Substituted Piperazines via an One-Pot Three Component Ring-Opening Cyclization from N-Activated Aziridines, Anilines, and Propargyl Carbonates. (URL: [Link])

  • Chemistry of Substituted Quinolinones VII. Utility in Syntheses and Reactions of 3-[4-(Chromen-3-ylmethylene)pyrazolin-3-yl]quinolin-2(1 ) - Chemical Papers. (URL: [Link])

  • A review: Mechanism of action of antiviral drugs. (URL: [Link])

  • Antiviral drug discovery: preparing for the next pandemic. (URL: [Link])

  • CN105017146A - Synthetic method for 3,4-dihydro-7-hydroxy-2(1H). (URL: )
  • US20060079690A1 - Processes for preparing 7-hydroxy-3,4-dihydro-2(1H)
  • Synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives and their antioomycete activity against the phytopathogen Pythium recalcitrans. (URL: [Link])

Sources

Application

Application Note: Reagents and Conditions for the Amination of 2-Hydroxyethyl Methanesulfonate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Validated Protocol Introduction & Mechanistic Rationale In pharmaceutical development and bioconjugat...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Validated Protocol

Introduction & Mechanistic Rationale

In pharmaceutical development and bioconjugation, the synthesis of customized ethanolamine derivatives is a critical workflow. 2-Hydroxyethyl methanesulfonate (also known as ethylene glycol monomesylate) serves as a highly efficient electrophilic building block for these syntheses.

As a Senior Application Scientist, I frequently recommend 2-hydroxyethyl methanesulfonate over its halogenated counterparts (like 2-chloroethanol) or epoxides (like ethylene oxide). The methanesulfonate (mesylate) group is a superior leaving group due to the resonance stabilization of the resulting methanesulfonate anion. This allows the nucleophilic substitution ( SN​2 ) to proceed under milder conditions, minimizing thermal degradation and avoiding the extreme toxicity and pressurized gas handling associated with ethylene oxide. This methodology is widely documented in the synthesis of complex oligonucleotide-ligand conjugates .

Mechanistic Pathway

The amination proceeds via a classic bimolecular nucleophilic substitution ( SN​2 ). The amine nucleophile attacks the electrophilic carbon bonded to the mesylate group, causing the inversion of stereochemistry (if chiral) and the departure of the mesylate leaving group.

Mechanism A 2-Hydroxyethyl Methanesulfonate (Electrophile) C S_N2 Transition State A->C Nucleophilic Attack B Amine Nucleophile (1° or 2°) B->C D Ethanolamine Derivative (Target) C->D -MeSO3H E Over-alkylation Product D->E Excess Electrophile

Figure 1: SN2 mechanistic pathway and potential over-alkylation side reaction.

Experimental Design: Causality Behind Reagent Selection

To design a self-validating and high-yielding protocol, every reagent choice must be driven by chemical causality.

A. Nucleophile Selection & Stoichiometry

When synthesizing a secondary amine from a primary amine, the newly formed secondary amine product is often more nucleophilic than the primary amine starting material.

  • Causality: To prevent the target product from reacting with another molecule of the mesylate (over-alkylation), you must flood the system with the primary amine. A stoichiometric ratio of 3.0–5.0 equivalents of primary amine statistically favors mono-alkylation.

B. Base Selection

The reaction generates methanesulfonic acid ( MeSO3​H ) as a byproduct, which will protonate the amine nucleophile and halt the reaction if not neutralized .

  • Causality: Avoid strong bases (e.g., NaH , NaOH ). Strong bases will deprotonate the unprotected hydroxyl group of the mesylate, triggering an intramolecular cyclization that forms volatile ethylene oxide. Instead, use mild, sterically hindered bases like N,N-Diisopropylethylamine (DIPEA) . DIPEA's bulky isopropyl groups prevent it from acting as a competing nucleophile, ensuring it only acts as an acid scavenger.

C. Solvent Selection
  • Causality: Polar aprotic solvents like Acetonitrile (ACN) or N,N-Dimethylformamide (DMF) are ideal because they solvate the nucleophile without hydrogen-bonding to it, thereby increasing its reactivity and stabilizing the polar SN​2 transition state.

Quantitative Optimization Matrix

The following table summarizes the optimized conditions based on the steric and electronic profile of the amine:

Amine ClassSteric ProfileOptimal SolventPreferred BaseTemp (°C)Yield Expectation (%)
Primary Aliphatic LowAcetonitrileExcess Amine (3-5 eq)50–6075–85
Secondary Aliphatic ModerateDMF / THFDIPEA (1.5 eq)65–8080–95
Aromatic (Anilines) HighDMF / DMSO K2​CO3​ (2.0 eq)85–10050–70
Ammonia MinimalMethanol / H2​O Excess NH3​ (10+ eq)25–4060–75

Step-by-Step Self-Validating Protocol

This protocol is designed for the reaction of a secondary aliphatic amine with 2-hydroxyethyl methanesulfonate to yield a tertiary ethanolamine.

Workflow Step1 1. Reagent Preparation Dissolve mesylate & amine in anhydrous ACN Step2 2. Base Addition Add DIPEA (1.5 eq) dropwise Step1->Step2 Step3 3. Thermal Activation Heat at 65°C under N2 for 8-12h Step2->Step3 Step4 4. In-Process Validation Verify MS (M+H)+ via LC-MS sampling Step3->Step4 Step5 5. Aqueous Workup Quench, extract (EtOAc), wash (NaHCO3/Brine) Step4->Step5 Step6 6. Purification Flash chromatography (DCM/MeOH) Step5->Step6

Figure 2: Step-by-step experimental workflow for the amination reaction.

Phase 1: Reaction Setup
  • Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydroxyethyl methanesulfonate (1.0 mmol, 1.0 eq) in anhydrous Acetonitrile (5.0 mL) under a Nitrogen ( N2​ ) atmosphere.

    • Note: Anhydrous conditions prevent the premature hydrolysis of the mesylate into ethylene glycol.

  • Nucleophile Addition: Add the secondary amine (1.2 mmol, 1.2 eq) to the stirring solution.

  • Base Addition: Dropwise add DIPEA (1.5 mmol, 1.5 eq) via syringe.

  • Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 65 °C using an oil bath or heating block.

Phase 2: In-Process Control (Self-Validation System)
  • Validation Checkpoint (t = 6 hours): Withdraw a 10 µL aliquot of the reaction mixture. Dilute in 1 mL of LC-MS grade Methanol.

    • Validation Logic: Analyze via LC-MS. The reaction is self-validating when the mesylate starting material is completely consumed (Note: Mesylates often lack a strong UV chromophore; rely on ELSD or MS total ion current). The appearance of a dominant peak corresponding to the target mass (M+H)+ confirms successful conversion. If unreacted mesylate remains, continue heating for an additional 4 hours.

Phase 3: Workup and Purification
  • Quenching: Once validated, cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (20 mL).

  • Extraction & Washing: Wash the organic layer sequentially with saturated aqueous NaHCO3​ (10 mL) and Brine (10 mL).

    • Causality: The basic NaHCO3​ wash neutralizes any residual methanesulfonic acid and efficiently partitions the water-soluble DIPEA salts into the aqueous phase, leaving the desired tertiary amine in the organic layer.

  • Drying: Dry the organic phase over anhydrous Na2​SO4​ . Filter and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography using a gradient of Dichloromethane (DCM) and Methanol (MeOH) (typically 95:5 to 90:10 DCM:MeOH, containing 1% Triethylamine to prevent amine streaking on silica).

Troubleshooting & Process Optimization

  • Issue: High levels of di-alkylation (quaternary ammonium salt formation).

    • Solution: This indicates the electrophile is too concentrated relative to the nucleophile. Decrease the concentration of the reaction to 0.1 M and increase the equivalents of the amine nucleophile.

  • Issue: Product is lost in the aqueous phase during workup.

    • Solution: Ethanolamines are highly polar and can be water-soluble. If your specific product partitions into the aqueous layer, abandon the aqueous workup. Instead, concentrate the crude reaction mixture directly in vacuo and load it straight onto a C18 reverse-phase column, or perform a catch-and-release purification using a strong cation exchange (SCX) resin.

References

  • Oligonucleotide-ligand conjugates and process for their preparation (US10808246B2) Source: Google Patents URL:[1]

  • Oligonucleotide-ligand conjugates and process for their preparation (WO2015006740A2) Source: Google Patents URL:[2]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2-Hydroxyethyl Methanesulfonate Handling &amp; Hydrolysis Prevention

Welcome to the Technical Support Center for 2-Hydroxyethyl methanesulfonate (also known as ethylene glycol monomethanesulfonate). This bifunctional molecule is highly valued in drug development and synthetic chemistry as...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-Hydroxyethyl methanesulfonate (also known as ethylene glycol monomethanesulfonate). This bifunctional molecule is highly valued in drug development and synthetic chemistry as a versatile alkylating agent and linker. However, its dual functionality—a nucleophilic hydroxyl group and an electrophilic mesylate group—makes it uniquely susceptible to degradation.

This guide is designed for researchers and scientists to troubleshoot, understand the mechanistic causality of its instability, and implement self-validating protocols to prevent hydrolysis and intramolecular cyclization during experiments.

Part 1: The Mechanistic Causality of Degradation

To prevent the degradation of 2-hydroxyethyl methanesulfonate, one must first understand why it degrades. The mesylate (-OMs) is an exceptional leaving group, which makes the adjacent carbon highly electrophilic[1]. In this specific molecule, degradation occurs via two competing pathways:

  • Intermolecular Hydrolysis: Water acts as a nucleophile, attacking the electrophilic carbon and displacing the mesylate group. This cleaves the sulfonate ester bond, yielding inactive ethylene glycol and methanesulfonic acid[2]. This process is accelerated by elevated temperatures and extreme pH levels.

  • Intramolecular Epoxidation (Base-Catalyzed): The presence of the β -hydroxyl group introduces a secondary, often overlooked, degradation pathway. In the presence of a base, the hydroxyl group is deprotonated. The resulting alkoxide is perfectly positioned to execute a rapid intramolecular SN​2 attack on the adjacent carbon, expelling the mesylate anion and forming ethylene oxide (a 1,2-epoxide)[3].

G A 2-Hydroxyethyl Methanesulfonate B Intermolecular Attack (H2O) A->B Moisture Exposure C Intramolecular Attack (Base-Catalyzed) A->C High pH / Base D Ethylene Glycol + Methanesulfonic Acid B->D Hydrolysis E Ethylene Oxide + Mesylate Anion C->E Epoxidation

Degradation pathways of 2-hydroxyethyl methanesulfonate via hydrolysis and epoxidation.

Part 2: Troubleshooting Guide & FAQs

Q1: My reaction yield is dropping significantly, and NMR shows a loss of the mesylate peak. I am using dry solvents. What is happening? A1: If water is strictly excluded, the loss of the mesylate group is likely due to base-catalyzed intramolecular epoxidation[3]. If your reaction utilizes a strong or highly nucleophilic base (e.g., NaOH, KOH, or even unhindered amines), it will deprotonate the β -hydroxyl group, triggering the formation of ethylene oxide. Solution: Switch to a mild, non-nucleophilic base (e.g., N,N-Diisopropylethylamine [DIPEA] or 2,6-lutidine) and keep the reaction temperature as low as kinetically viable.

Q2: How can I prevent hydrolysis during the aqueous workup phase? A2: Aqueous workup is the most vulnerable stage for mesylate hydrolysis. Hydrolysis kinetics are heavily dependent on temperature and contact time[2]. Solution: Always perform aqueous extractions using ice-cold water or chilled buffers (0–4°C). Minimize the time the organic layer spends in contact with the aqueous phase. Separate the layers immediately and dry the organic phase over anhydrous Na2​SO4​ or MgSO4​ without delay.

Q3: What are the optimal storage conditions to maintain the integrity of this reagent? A3: Because water acts as a key reactant in hydrolysis, minimizing atmospheric moisture condensation is critical[2]. Store the reagent neat, or as a stock solution in a rigorously dried aprotic solvent (e.g., DCM), in a tightly sealed vial backfilled with Argon or Nitrogen. Store at -20°C. When retrieving the vial, allow it to warm to room temperature in a desiccator before opening to prevent condensation on the cold chemical.

Part 3: Quantitative Data on Hydrolysis Factors

The stability of alkyl methanesulfonates is governed by environmental parameters. The table below summarizes the causal relationship between reaction conditions and the rate of mesylate degradation[2][4].

Environmental FactorConditionImpact on 2-Hydroxyethyl MethanesulfonateCausality / Mechanism
Water Content > 1% w/wHigh Hydrolysis RateWater acts as a direct nucleophile, cleaving the sulfonate ester bond.
Temperature > 25°CAccelerated DegradationThermal energy overcomes the activation barrier for both hydrolysis and solvolysis.
pH (Acidic) pH < 4Moderate HydrolysisAcid catalysis can activate the sulfonate group, though less aggressively than base.
pH (Basic) pH > 8Severe DegradationRapidly deprotonates the β -OH group, driving irreversible intramolecular epoxidation.

Part 4: Validated Experimental Protocols

To ensure a self-validating system, the following protocol integrates protective measures directly into the workflow. By controlling temperature and moisture at every step, the methodology inherently prevents the hydrolysis it seeks to avoid.

Standard Operating Procedure: Anhydrous Substitution Reaction

Step 1: Preparation of the Anhydrous Environment

  • Flame-dry all glassware (round-bottom flasks, addition funnels) under a vacuum and backfill with dry Argon or Nitrogen.

  • Perform all reagent weighing and transfers inside a glovebox or under a positive pressure stream of inert gas[2].

Step 2: Reagent Cooling & Dissolution

  • Dissolve your target nucleophile in an anhydrous, aprotic solvent (e.g., dry Dichloromethane or Tetrahydrofuran).

  • If a base is required, add a non-nucleophilic base (e.g., DIPEA) to the mixture.

  • Submerge the reaction flask in an ice bath to bring the internal temperature to 0°C. Causality: Low temperatures suppress the exothermic nature of sulfonylation and reduce the kinetic rate of any competing hydrolysis[1].

Step 3: Controlled Mesylate Addition

  • Dissolve the 2-hydroxyethyl methanesulfonate in a minimal amount of the same anhydrous solvent.

  • Add the mesylate solution dropwise to the reaction mixture over 15–30 minutes. Do not allow the internal temperature to exceed 5°C during addition.

Step 4: Cold Aqueous Workup (Critical Step)

  • Once the reaction is complete (monitored via TLC/HPLC), quench the reaction by adding ice-cold saturated aqueous NH4​Cl [2].

  • Transfer immediately to a separatory funnel and extract with cold organic solvent.

  • Self-Validating Check: The total contact time between the aqueous and organic layers must not exceed 5 minutes per extraction.

Step 5: Rapid Drying and Concentration

  • Collect the organic layers and immediately pour them over anhydrous Na2​SO4​ . Swirl for 2 minutes and filter.

  • Concentrate the filtrate under reduced pressure at a water bath temperature not exceeding 25°C.

Workflow Step1 1. Anhydrous Setup Step2 2. Reagent Cooling (0°C) Step1->Step2 Step3 3. Dropwise Addition Step2->Step3 Step4 4. Cold Aqueous Workup Step3->Step4 Step5 5. Rapid Drying Step4->Step5

Step-by-step anhydrous workflow for reacting 2-hydroxyethyl methanesulfonate.

References

  • Mesylate - Grokipedia . Grokipedia. Available at: [Link]

  • Electrophilic Reactivity of Sulfated Alcohols in the Context of Skin Sensitization . Chemical Research in Toxicology - ACS Publications. Available at:[Link]

  • Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid . Product Quality Research Institute (PQRI). Available at:[Link]

Sources

Optimization

Technical Support Center: Optimizing Reaction Yield for 2-Hydroxyethyl Methanesulfonate Synthesis

Welcome to the Technical Support Center. The synthesis of 2-hydroxyethyl methanesulfonate (the mono-mesylate of ethylene glycol) is a fundamental yet notoriously challenging desymmetrization reaction. Because both hydrox...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. The synthesis of 2-hydroxyethyl methanesulfonate (the mono-mesylate of ethylene glycol) is a fundamental yet notoriously challenging desymmetrization reaction. Because both hydroxyl groups on the symmetrical ethylene glycol molecule possess nearly identical pKa values and steric environments, achieving high mono-selectivity requires precise control over reaction kinetics and reagent coordination.

This guide provides field-proven troubleshooting strategies, comparative data, and validated protocols designed for drug development professionals and synthetic chemists.

I. Troubleshooting Guide & FAQs

Q1: Why am I getting a high percentage of ethylene glycol dimethanesulfonate (dimesylate) instead of the target mono-mesylate? A1: This is a classic statistical desymmetrization issue. If you are using standard triethylamine (TEA) or pyridine as a base with stoichiometric amounts of diol and methanesulfonyl chloride (MsCl), the first mesylation only slightly deactivates the second hydroxyl group. Consequently, the reaction will statistically yield a mixture of unreacted diol, mono-mesylate, and dimesylate[1].

  • The Solution: Shift from a statistical approach to a coordinative/catalytic approach. Using Silver(I) oxide (Ag₂O) instead of TEA coordinates the diol, polarizing one hydroxyl group for nucleophilic attack while sterically shielding the other. This significantly boosts mono-mesylation selectivity and suppresses over-reaction[2].

Q2: My reaction yield is low, and I suspect the methanesulfonyl chloride (MsCl) is degrading. How can I prevent this? A2: MsCl is highly electrophilic and extremely sensitive to moisture. In the presence of water, it rapidly hydrolyzes into methanesulfonic acid and HCl. This side reaction consumes your reagent and lowers the pH of the system, which protonates your base and halts the mesylation.

  • The Solution: Ensure strictly anhydrous conditions. Dry your dichloromethane (DCM) over activated 3Å molecular sieves prior to use. Furthermore, MsCl must be added dropwise via a syringe pump over 30–60 minutes to a pre-cooled (0 °C) solution[2]. A sudden spike in concentration or temperature accelerates hydrolytic side reactions.

Q3: How do I efficiently separate the mono-mesylate from unreacted ethylene glycol and the dimesylate byproduct? A3: 2-Hydroxyethyl methanesulfonate is highly water-soluble due to its free hydroxyl group, making standard aqueous workups difficult.

  • The Solution: If using the Ag₂O method, first filter the crude mixture through a pad of Celite to remove the insoluble silver salts. During extraction, wash the organic layer with saturated brine rather than pure water. Brine decreases the aqueous solubility of the mono-mesylate, forcing it into the DCM layer. The dimesylate byproduct is significantly less polar and can be easily separated via silica gel flash chromatography (eluting with a gradient of EtOAc/Hexanes)[1].

II. Mechanistic & Workflow Visualizations

G EG Ethylene Glycol (Symmetrical Diol) Mono 2-Hydroxyethyl methanesulfonate (Target Mono-mesylate) EG->Mono + MsCl / Ag2O (Selective) Di Ethylene glycol dimethanesulfonate (Over-reacted Dimesylate) EG->Di + Excess MsCl / TEA (Statistical) MsCl Methanesulfonyl Chloride (MsCl) Mono->Di + MsCl (Side Reaction)

Reaction pathways for ethylene glycol mesylation highlighting selective vs statistical outcomes.

Workflow Start Start Synthesis CheckMoisture Are solvents strictly anhydrous? Start->CheckMoisture DrySolvent Dry DCM over molecular sieves CheckMoisture->DrySolvent No AddAg2O Add Ag2O (1.5 eq) & Diol (1.0 eq) CheckMoisture->AddAg2O Yes DrySolvent->AddAg2O AddMsCl Syringe pump MsCl (1.1 eq) at 0 °C AddAg2O->AddMsCl CheckTLC TLC Check: Is dimesylate > 10%? AddMsCl->CheckTLC ReduceMsCl Reduce MsCl eq or slow addition CheckTLC->ReduceMsCl Yes Workup Filter over Celite & Extract CheckTLC->Workup No

Troubleshooting workflow for the selective mono-mesylation of ethylene glycol using Ag₂O.

III. Comparative Data Analysis

To optimize your yield, it is critical to select the right desymmetrization strategy. The table below summarizes the quantitative differences between the traditional statistical method and the selective silver-mediated method.

Table 1: Comparison of Monomesylation Strategies for Ethylene Glycol

ParameterMethod A: Statistical (TEA)Method B: Selective (Ag₂O)
Reagent Ratio (Diol:MsCl:Base) 10.0 : 1.0 : 1.51.0 : 1.1 : 1.5
Base / Promoter Triethylamine (TEA)Silver(I) oxide (Ag₂O)
Solvent & Temperature DCM, 0 °C to RTDCM, 0 °C to RT
Reaction Time 2 - 4 hours24 - 48 hours
Typical Mono-mesylate Yield 35 - 45% (based on MsCl)60 - 70% (based on Diol)
Typical Dimesylate Yield 10 - 15%< 10%
Purification Challenge Removing massive excess of diolFiltering Ag salts; minor chromatography

IV. Step-by-Step Experimental Protocols

Protocol A: Silver(I) Oxide-Mediated Selective Monomesylation (Recommended)

This protocol utilizes Ag₂O to achieve high mono-selectivity without requiring a massive excess of the diol[2].

  • Preparation: Flame-dry a 100 mL two-neck round-bottom flask under argon. Add ethylene glycol (1.0 equiv) and anhydrous DCM to achieve a 0.2 M concentration.

  • Promoter Addition: Add Silver(I) oxide (Ag₂O, 1.5 equiv) to the stirring solution. (Note: For longer oligo(ethylene glycols), a catalytic amount of KI is sometimes added to form a more reactive intermediate, but it is not strictly required for standard ethylene glycol[2]).

  • Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 15 minutes.

  • MsCl Addition: Dissolve Methanesulfonyl chloride (MsCl, 1.1 equiv) in a small volume of anhydrous DCM. Using a syringe pump, add this solution dropwise at a rate of ~0.3 mL/min.

  • Reaction: Allow the mixture to slowly warm to room temperature and stir in the dark for 24 hours.

    • Self-Validating Checkpoint: The formation of a dense black/brown precipitate (silver chloride salts) indicates the mesylation is successfully progressing.

  • Workup: Filter the heterogeneous mixture through a tightly packed pad of Celite, washing the filter cake thoroughly with ethyl acetate to ensure total product recovery.

  • Isolation: Concentrate the filtrate in vacuo. Purify via silica gel chromatography (EtOAc/Hexanes) if trace dimesylate is detected via TLC.

Protocol B: Statistical Monomesylation using Triethylamine

Use this protocol only if Ag₂O is unavailable and you have the capacity to easily remove large quantities of unreacted diol.

  • Preparation: In a dry flask under argon, dissolve ethylene glycol (10.0 equiv) and Triethylamine (TEA, 1.5 equiv based on MsCl) in anhydrous DCM. Cool to 0 °C.

  • MsCl Addition: Add MsCl (1.0 equiv) dropwise over 1 hour. Crucial: Rapid addition will cause localized heating, drastically increasing the formation of the dimesylate byproduct.

  • Reaction: Stir at 0 °C for 1 hour, then remove the ice bath and stir at room temperature for 2 hours.

  • Workup: Wash the organic layer with ice-cold 3% HCl (to neutralize and remove excess TEA), followed by saturated brine.

    • Self-Validating Checkpoint: The aqueous layer must remain acidic (pH ~3) during the HCl wash to ensure complete removal of the amine base.

  • Drying: Extract the aqueous layer multiple times with DCM. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

V. References

  • Title: Synthesis of a Series of Oligo(ethylene glycol)-Terminated Alkanethiol Amides Designed to Address Structure and Stability of Biosensing Interfaces Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

  • Title: Efficient Synthesis of Diverse Heterobifunctionalized Clickable Oligo(ethylene glycol) Linkers: Potential Applications in Bioconjugation and Targeted Drug Delivery Source: PubMed Central (PMC) - NIH URL: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting 2-Hydroxyethyl Methanesulfonate Alkylation

Welcome to the Technical Support Center. This portal is designed for researchers, scientists, and drug development professionals experiencing low conversion rates, poor yields, or mysterious mass losses when utilizing 2-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This portal is designed for researchers, scientists, and drug development professionals experiencing low conversion rates, poor yields, or mysterious mass losses when utilizing 2-hydroxyethyl methanesulfonate (ethylene glycol monomesylate) as an alkylating agent.

Below, you will find a mechanistic root-cause analysis, an FAQ troubleshooting guide, quantitative optimization data, and self-validating experimental protocols designed to ensure high-fidelity chemical transformations.

Mechanistic Root Cause Analysis

The fundamental challenge with 2-hydroxyethyl methanesulfonate is its bifunctional nature. It possesses both a good leaving group (methanesulfonate) and a nucleophilic moiety (the β -hydroxyl group).

When exposed to basic conditions—which are typically required to deprotonate your target nucleophile—the β -hydroxyl group is also partially deprotonated. Because this alkoxide is physically adjacent to the mesylate, it undergoes a highly entropically favored 3-exo-tet intramolecular cyclization. This rapid, base-catalyzed reaction forms ethylene oxide (oxirane), which evaporates out of the reaction mixture, permanently destroying your alkylating agent[1].

Pathway Reactant 2-Hydroxyethyl Methanesulfonate Desired Desired Alkylated Product Reactant->Desired Intermolecular SN2 (Anhydrous, Mild Base) Epoxide Ethylene Oxide (Volatile Side Product) Reactant->Epoxide Intramolecular Cyclization (Strong Base / OH-) Glycol Ethylene Glycol (Hydrolysis Product) Reactant->Glycol Hydrolysis (H2O presence) Nu Target Nucleophile (R-NH2 / R-OH) Nu->Desired

Competing reaction pathways for 2-hydroxyethyl methanesulfonate under basic conditions.

Frequently Asked Questions (FAQs)

Q: I added 3.0 equivalents of 2-hydroxyethyl methanesulfonate, but my LC-MS shows unreacted starting material and no product. Where did the mesylate go? A: It evaporated. Under standard basic alkylation conditions (e.g., NaOH or K2​CO3​ with trace water), the β -OH group triggers an intramolecular cyclization, forming volatile ethylene oxide and methanesulfonic acid[1]. Your alkylating agent literally bubbled out of the flask.

Q: Can I overcome this by just increasing the reaction temperature to force the intermolecular SN2 reaction? A: No. The activation energy for the intramolecular 3-exo-tet cyclization is lower than that of the intermolecular SN2 reaction. Heating the reaction disproportionately accelerates the degradation of your mesylate into ethylene oxide.

Q: If bases cause degradation, how do I activate my target nucleophile? A: You must decouple basicity from nucleophilicity. Avoid strong, aqueous bases. Instead, use bulky, non-nucleophilic organic bases (like DIPEA) or anhydrous inorganic bases with large counterions (like Cs2​CO3​ ). The large Cs+ cation creates a "naked anion" effect, drastically increasing the nucleophilicity of your target without raising the pH enough to trigger rapid epoxide formation.

Q: My target nucleophile is extremely sterically hindered. Direct alkylation is still failing. What is the alternative? A: You must eliminate the β -OH interference by using a pre-protected derivative. Reagents such as 2-tert-butoxyethyl methanesulfonate[2] or acetyl-protected analogs[3] completely prevent intramolecular cyclization, allowing you to force the intermolecular alkylation at high temperatures before deprotecting the hydroxyl group.

Quantitative Data & Optimization Matrix

The table below summarizes the causal relationship between reaction conditions and expected conversion rates. Use this matrix to benchmark your current workflow against optimized parameters.

Base ChoiceSolvent SystemAdditive / CatalystTemp (°C)Expected ConversionMajor Observed Species
NaOH (aq)THF / H2​O None60< 5%Ethylene Glycol (Hydrolysis)
K2​CO3​ DMF (Standard)None8015 - 20%Ethylene Oxide (Evaporated)
DIPEAAnhydrous ACNNone6035 - 40%Unreacted Target, Epoxide
Cs2​CO3​ Anhydrous DMF NaI (1.0 eq) 60 > 85% Desired Alkylated Product
K2​CO3​ Anhydrous DMFt-Butyl Protection80> 95%Protected Alkylated Product

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is confirmed.

Protocol A: Direct Alkylation via In Situ Finkelstein Catalysis

This protocol uses Sodium Iodide (NaI) to convert the mesylate into 1-iodo-2-ethanol in situ. Iodide is a vastly superior leaving group, allowing the intermolecular alkylation to outcompete the intramolecular cyclization.

Step 1: Preparation & Dehydration

  • Action: Dissolve your target nucleophile (1.0 eq) in strictly anhydrous DMF (0.1 M).

  • Causality: Water acts as a competing nucleophile, leading to hydrolysis of the mesylate into ethylene glycol.

  • Validation Checkpoint: Perform a Karl Fischer titration on the solvent batch; ensure H2​O < 50 ppm.

Step 2: Base Activation

  • Action: Add anhydrous Cs2​CO3​ (2.0 eq) and stir for 15 minutes at room temperature.

  • Causality: Cs2​CO3​ deprotonates the target nucleophile while the large ionic radius of Cesium prevents tight ion-pairing, maximizing nucleophilic attack trajectory.

Step 3: Catalyst Introduction

  • Action: Add anhydrous NaI (1.0 eq).

  • Causality: NaI acts as the Finkelstein catalyst.

  • Validation Checkpoint: The solution will typically develop a faint yellow/orange tint. This visual cue confirms the presence and solubility of active iodide ions.

Step 4: Electrophile Addition

  • Action: Cool the mixture to 0 °C. Add 2-hydroxyethyl methanesulfonate (1.5 eq) dropwise over 15 minutes.

  • Causality: Dropwise addition keeps the steady-state concentration of the mesylate low, allowing the iodide to convert it to the highly reactive iodo-intermediate before base-catalyzed epoxide formation can occur.

Step 5: Heating & Monitoring

  • Action: Warm to room temperature, then heat to 60 °C for 12 hours.

  • Validation Checkpoint: Monitor via LC-MS. You should observe the disappearance of your starting material mass and the appearance of the [M + 44] peak (addition of the hydroxyethyl group).

Protocol Start Start: Target Nucleophile + Solvent AddBase Step 1: Add Mild Base (Cs2CO3) Stir for 15 min Start->AddBase AddNaI Step 2: Add NaI (1.0 eq) Finkelstein Catalyst AddBase->AddNaI AddMesylate Step 3: Dropwise Addition of 2-Hydroxyethyl Methanesulfonate AddNaI->AddMesylate In situ Iodide generation Heat Step 4: Heat to 60°C Monitor via LC-MS AddMesylate->Heat Validate Validation: Disappearance of SM Confirm Product Mass Heat->Validate

Step-by-step optimized workflow utilizing Finkelstein catalysis to maximize conversion.

Protocol B: The Pre-Protection Strategy (For Refractory Nucleophiles)

If Protocol A fails due to extreme steric hindrance of your target nucleophile, you must switch to a protected mesylate such as 2-tert-butoxyethyl methanesulfonate[2] or an acetylated analog[3].

Step 1: Protected Alkylation

  • Action: React your nucleophile (1.0 eq) with 2-tert-butoxyethyl methanesulfonate (2.0 eq) and K2​CO3​ (3.0 eq) in DMF at 80 °C for 24 hours.

  • Causality: The tert-butyl group masks the β -OH, making intramolecular cyclization chemically impossible. This allows you to use higher temperatures and stronger bases to force the reaction.

  • Validation Checkpoint: TLC should reveal a new, less polar spot (higher Rf) than your starting material, confirming the attachment of the lipophilic protected group.

Step 2: Deprotection

  • Action: Treat the isolated intermediate with Trifluoroacetic acid (TFA) in Dichloromethane (1:4 ratio) for 2 hours at room temperature.

  • Causality: Acidic cleavage removes the tert-butyl ether, revealing the desired terminal hydroxyl group.

  • Validation Checkpoint: LC-MS will show a mass shift corresponding to the loss of the tert-butyl group (-56 Da), yielding the final 2-hydroxyethylated product.

References

  • Moss, E., et al. "Electrophilic Reactivity of Sulfated Alcohols in the Context of Skin Sensitization." Chemical Research in Toxicology - ACS Publications.
  • "2-Tert-butoxyethyl methanesulfonate | 235098-18-7." Smolecule.
  • "CA2917161A1 - Oligonucleotide-ligand conjugates and process for their preparation." Google Patents.

Sources

Optimization

Technical Support Center: Purification &amp; Distillation of 2-Hydroxyethyl Methanesulfonate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers and drug development professionals face when isolating 2-Hydroxyethyl...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers and drug development professionals face when isolating 2-Hydroxyethyl methanesulfonate (also known as ethylene glycol monomethanesulfonate).

Because this compound is a bifunctional molecule containing both a nucleophile and an electrophile, it is notoriously unstable under standard purification conditions and is heavily scrutinized as a potential genotoxic impurity (PGI) in pharmaceutical synthesis 1. This guide provides field-proven, self-validating methodologies to ensure high-purity isolation without triggering thermal degradation.

Part 1: Mechanistic Troubleshooting & FAQs

Q: Why does my crude 2-hydroxyethyl methanesulfonate turn into a dark, viscous gel during standard fractional distillation? A: You are observing thermal polymerization. The molecule contains both a nucleophilic hydroxyl group (-OH) and an excellent leaving group (the mesylate, -OMs). When subjected to the thermal stress of standard distillation (typically >70 °C), the molecule gains enough activation energy to undergo intermolecular SN​2 self-alkylation, forming complex poly(ethylene glycol) oligomers. Alternatively, it can undergo intramolecular cyclization to form ethylene oxide gas and methanesulfonic acid. The release of free methanesulfonic acid auto-catalyzes further degradation, resulting in a runaway reaction and a ruined batch.

Q: How do I manage the high water solubility of the product during liquid-liquid extraction? A: 2-Hydroxyethyl methanesulfonate is highly polar. If you use highly aqueous washes, you will lose your product to the aqueous layer. Causality-driven solution: Quench the reaction with a minimal volume of saturated aqueous NaHCO3​ , and extract using Dichloromethane (DCM). DCM provides the optimal partition coefficient for the mesylate while leaving the highly polar salts (e.g., triethylamine hydrochloride) in the aqueous phase 2. Always back-extract the aqueous layer with fresh DCM to maximize yield.

Q: Can I use UV detection to monitor my column chromatography fractions? A: No. The molecule lacks conjugated π -systems and is UV-inactive. You must validate your fractions using Thin Layer Chromatography (TLC) stained with Potassium Permanganate ( KMnO4​ ) or Ceric Ammonium Molybdate (CAM), which will oxidize the hydroxyl group and reveal the product as a distinct spot.

Part 2: Degradation Pathways & Decision Workflows

To prevent catastrophic yield loss, you must select your purification method based on your operational scale.

Workflow Start Crude 2-Hydroxyethyl Methanesulfonate Decision Scale of Operation? Start->Decision Lab Lab Scale (<50g) Decision->Lab Industrial Scale-Up (>50g) Decision->Industrial Chroma Silica Gel Flash Chromatography Lab->Chroma WFE Short-Path / WFE Distillation Industrial->WFE Val1 TLC & NMR Validation Chroma->Val1 Val2 In-line Purity Analysis WFE->Val2

Caption: Decision matrix for selecting the appropriate purification workflow based on scale.

Degradation Mol 2-Hydroxyethyl Methanesulfonate Heat Thermal Stress (>70°C) Mol->Heat Path1 Intramolecular Cyclization Heat->Path1 Path2 Intermolecular Self-Alkylation Heat->Path2 Prod1 Ethylene Oxide + Methanesulfonic Acid Path1->Prod1 Prod2 Oligomeric PEGs (Viscous Brown Oil) Path2->Prod2

Caption: Thermal degradation pathways of 2-hydroxyethyl methanesulfonate under heat stress.

Part 3: Quantitative Processing Parameters

To ensure a self-validating process, strictly adhere to the physical and thermal limits outlined below. Deviations from these parameters indicate a compromised system.

ParameterOperational TargetMechanistic Rationale
Physical State (Pure) Colorless to pale yellow oilA dark brown color indicates thermal degradation and the presence of oligomers.
Max Pot Temperature < 70 °CExceeding 72 °C initiates rapid self-alkylation and acid release 3.
Distillation Pressure < 0.1 Torr (High Vacuum)Required to depress the boiling point below the thermal degradation threshold.
Aqueous Wash pH 7.5 – 8.5Ensures complete neutralization of residual methanesulfonyl chloride.
TLC Visualization KMnO4​ or CAM StainMolecule lacks UV-active conjugated π -systems; requires oxidative staining.

Part 4: Validated Experimental Protocols

Protocol A: Liquid-Liquid Extraction & Flash Chromatography (Lab Scale: <50g)

This is the safest and most reliable method for research-scale purification, completely bypassing thermal degradation risks 2.

Step 1: Quenching & Extraction

  • Cool the crude reaction mixture (typically in DCM) to 0 °C using an ice bath.

  • Slowly add saturated aqueous NaHCO3​ (1 mL per gram of crude). Self-Validation: Gas evolution ( CO2​ ) confirms the neutralization of unreacted acid chlorides. Wait until bubbling ceases.

  • Separate the organic (DCM) layer. Wash the aqueous layer twice with fresh DCM to recover partitioned product.

  • Wash the combined organic layers with brine to remove residual water, then dry over anhydrous Na2​SO4​ .

  • Filter and concentrate under reduced pressure (Rotary evaporator water bath must not exceed 30 °C ).

Step 2: Silica Gel Flash Chromatography

  • Pack a column with standard silica gel (230-400 mesh) using Hexanes/Ethyl Acetate (1:1 v/v) as the starting eluent.

  • Load the concentrated crude oil directly onto the silica bed.

  • Elute using a gradient of Hexanes/Ethyl Acetate, gradually increasing polarity to 100% Ethyl Acetate.

  • Self-Validation: Spot fractions on a silica TLC plate, develop in 100% Ethyl Acetate, and dip in KMnO4​ stain followed by gentle heating. The product will appear as a bright yellow spot against a purple background ( Rf​≈0.3−0.4 ).

  • Pool the product-containing fractions and evaporate the solvent strictly below 30 °C.

Protocol B: Wiped Film Evaporation (WFE) / Short-Path Distillation (Scale-Up: >50g)

For industrial scale-up, chromatography is often economically unviable. Standard distillation will destroy the product. WFE or high-vacuum short-path distillation is mandatory to limit the thermal residence time to mere seconds 3.

Step 1: Degassing (Critical Prerequisite)

  • Transfer the crude, solvent-stripped oil to the feed vessel.

  • Apply a moderate vacuum (10–20 Torr) at room temperature for 2 hours. Causality: Failing to remove residual volatile solvents (like DCM) will cause violent bumping and instantly break the high vacuum required in the next step, leading to thermal stalling and product degradation.

Step 2: High-Vacuum Short-Path Distillation

  • Establish a high vacuum system equipped with a PTFE-diaphragm or rotary vane pump capable of achieving < 0.1 Torr .

  • Set the short-path distillation jacket/pot temperature to 70–75 °C . Do not exceed 75 °C under any circumstances.

  • Set the internal condenser temperature to 5 °C to ensure rapid condensation of the distillate.

  • Begin feeding the degassed crude into the heated zone.

  • Self-Validation (System Integrity Check): Continuously monitor the vacuum gauge. If the pressure suddenly spikes (e.g., jumps from 0.05 Torr to 2.0 Torr), halt the feed and drop the heat immediately . A pressure spike is the primary diagnostic indicator that the molecule has begun intramolecular cyclization, releasing ethylene oxide gas and destroying the vacuum.

  • Collect the pure 2-hydroxyethyl methanesulfonate as a clear, colorless oil in the receiving flask. Store immediately under inert gas (Argon/Nitrogen) at -20 °C to prevent long-term degradation.

References

  • Potential genotoxic hazards associated with medicines and other manufactured products.ResearchGate.
  • US12173288B2 - Oligonucleotide-ligand conjugates and process for their preparation.Google Patents.
  • Development and Production of an Enantioselective Tetrahydroisoquinoline Synthesis Enabled by Continuous Cryogenic Lithium–Halogen Exchange.ACS Publications.

Sources

Troubleshooting

Minimizing bis-mesylate byproducts during 2-Hydroxyethyl methanesulfonate synthesis

Technical Support Center: Optimizing 2-Hydroxyethyl Methanesulfonate Synthesis Last Updated: March 23, 2026 | Location: Taipei, Taiwan Welcome to the Technical Support Center. The synthesis of 2-hydroxyethyl methanesulfo...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing 2-Hydroxyethyl Methanesulfonate Synthesis Last Updated: March 23, 2026 | Location: Taipei, Taiwan

Welcome to the Technical Support Center. The synthesis of 2-hydroxyethyl methanesulfonate (ethylene glycol monomesylate) presents a classic challenge in organic chemistry: achieving the selective mono-functionalization of a symmetric diol. This guide provides the mechanistic causality, troubleshooting frameworks, and validated protocols required to suppress the formation of the undesired 1,2-bis(methanesulfonyloxy)ethane (bis-mesylate) byproduct.

Part 1: Mechanistic Causality & The "Bis-Mesylate" Problem

To stop bis-mesylate formation, you must first understand the kinetics of the reagents. The reaction of methanesulfonyl chloride (MsCl) with ethylene glycol in the presence of a non-nucleophilic base like triethylamine (TEA) does not proceed via a simple S_N2 mechanism. Instead, it undergoes an E1cB elimination to generate a highly electrophilic sulfene intermediate (CH₂=SO₂) ([1]).

Because sulfene is exceptionally reactive, it will instantly attack any available hydroxyl group it encounters. If the local concentration of MsCl/sulfene is too high, it will react with the newly formed mono-mesylate before the molecule can diffuse away, leading to runaway bis-mesylate formation. Therefore, kinetic control is achieved not by changing the intrinsic reactivity of the diol, but by manipulating stoichiometric probability and local dispersion rates .

Visualizing the Reaction Pathway

Mechanism EG Ethylene Glycol (Large Excess) Mono 2-Hydroxyethyl methanesulfonate EG->Mono Rapid Attack Sulfene Sulfene Intermediate [CH2=SO2] Sulfene->Mono Bis Bis-mesylate (Over-reaction) Sulfene->Bis Mono->Bis Local Concentration Too High

Reaction pathway illustrating the sulfene intermediate mechanism and bis-mesylate formation.

Part 2: Troubleshooting & FAQs

Q1: I am using a 3:1 ratio of ethylene glycol to MsCl, but I am still getting 20% bis-mesylate. What is going wrong? A1: A 3:1 ratio is statistically insufficient when dealing with the near-instantaneous reactivity of the sulfene intermediate. Local depletion of ethylene glycol occurs at the exact drop site of the MsCl. We recommend increasing the ratio to at least 5:1 (ideally 10:1), combining this with vigorous mechanical stirring, and diluting the MsCl feed in a co-solvent (like DCM) to ensure rapid dispersion before the second mesylation can occur.

Q2: Can I avoid using a massive excess of ethylene glycol? It complicates my scale-up. A2: Yes, but it requires altering your catalytic system. Research has demonstrated that substituting the standard TEA base with Silver(I) Oxide (Ag₂O) allows for highly selective mono-mesylation using near-stoichiometric amounts of diol (e.g., 1.1 equivalents) ([2]). The heterogeneous Ag₂O surface moderates the reaction rate, suppressing the second mesylation event. However, for large-scale pharmaceutical synthesis, the cost of silver often outweighs the inconvenience of recovering excess diol.

Q3: My reaction mixture turned dark yellow/brown during MsCl addition. Is this normal? A3: No. A dark color indicates poor temperature control or localized hot spots. The reaction of MsCl with TEA is highly exothermic. If the internal temperature exceeds 5 °C to 10 °C during addition, side reactions accelerate, including the formation of colored polymeric byproducts or chloride-mediated substitution yielding 2-chloroethanol. Ensure the internal temperature remains strictly between 0–5 °C ([3]).

Q4: How do I efficiently remove the excess ethylene glycol during workup? A4: Ethylene glycol has a massive affinity for the aqueous phase, whereas the target mono-mesylate partitions favorably into organic solvents like dichloromethane (DCM). Washing the organic layer 3 to 4 times with brine (not pure water, to prevent emulsions) will quantitatively pull the excess ethylene glycol into the aqueous waste stream.

Part 3: Quantitative Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and the resulting product distribution. Use this matrix to benchmark your current process.

Table 1: Impact of Reaction Parameters on Mesylation Distribution

Ethylene Glycol (Equivalents)Base SystemAddition Temp (°C)Target Mono-mesylate (%)Bis-mesylate Byproduct (%)
1.0TEA (1.5 eq)20 - 2535 - 40%45 - 50%
3.0TEA (1.5 eq)0 - 565 - 70%15 - 20%
10.0 TEA (1.5 eq) 0 - 5 > 90% < 2%
1.1Ag₂O (1.1 eq)20 - 2585 - 90%< 5%

Part 4: Validated Experimental Protocol

This protocol is designed as a self-validating system . Do not proceed to the next step unless the validation check is confirmed. Standard protocols dictate maintaining the reaction at or below 0 °C during electrophile addition ([4]).

Scale: 100 mmol MsCl

Phase 1: Matrix Preparation

  • In an oven-dried 1 L round-bottom flask, add 62.07 g (1.0 mol, 10.0 eq) of anhydrous ethylene glycol and 15.18 g (150 mmol, 1.5 eq) of triethylamine (TEA) to 300 mL of anhydrous dichloromethane (DCM).

  • Validation Check: The solution must be completely clear and monophasic before proceeding.

  • Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–2 °C.

Phase 2: Electrophilic Addition 4. Dissolve 11.45 g (100 mmol, 1.0 eq) of methanesulfonyl chloride (MsCl) in 50 mL of anhydrous DCM. 5. Using a pressure-equalizing addition funnel, add the MsCl solution dropwise over a strict period of 2 hours with vigorous mechanical stirring. 6. Validation Check: A white precipitate (TEA-HCl) will begin to form immediately upon the first few drops. The internal thermometer must not exceed 5 °C at any point. If it does, pause the addition.

Phase 3: Maturation & Quench 7. Once addition is complete, stir the heterogeneous mixture for 1 hour at 0 °C, then remove the ice bath and allow it to warm to room temperature (approx. 20 °C) over 1 hour. 8. Validation Check: Perform TLC (Eluent: 1:1 EtOAc/Hexane). The MsCl spot should be absent. The mono-mesylate will appear as a highly polar spot (lower R_f), while any trace bis-mesylate will elute much faster (higher R_f). 9. Quench the reaction by adding 100 mL of saturated aqueous NaHCO₃. Stir vigorously until CO₂ evolution ceases.

Phase 4: Phase Separation & Purification 10. Transfer the mixture to a separatory funnel. The lower organic layer (DCM) contains the product. The upper aqueous layer contains the massive excess of ethylene glycol and dissolved TEA-HCl. 11. Extract the aqueous layer once more with 50 mL DCM. Combine the organic layers. 12. Wash the combined organic layers with brine (3 x 100 mL) to quantitatively remove residual ethylene glycol. 13. Validation Check: The final organic layer should be completely clear. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (water bath < 30 °C to prevent thermal degradation) to yield the product as a pale viscous oil.

Visualizing the Experimental Workflow

Workflow Step1 1. Prepare Matrix EG (10 eq) + TEA (1.5 eq) in DCM at 0 °C Step2 2. MsCl Addition Dropwise over 2 hrs Maintain < 5 °C Step1->Step2 Step3 3. Reaction Maturation Stir 1 hr at 0 °C, then warm to RT Step2->Step3 Step4 4. Aqueous Quench Saturated NaHCO3 Removes TEA-HCl Step3->Step4 Step5 5. Phase Separation Aq: Excess EG Org: Target + Traces of Bis Step4->Step5

Self-validating experimental workflow for minimized bis-mesylate synthesis.

References

  • Title: Methanesulfonyl chloride Source: Wikipedia URL: [Link]

  • Title: Synthesis of a Series of Oligo(ethylene glycol)-Terminated Alkanethiol Amides Designed to Address Structure and Stability of Biosensing Interfaces Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives Source: National Institutes of Health (PMC) URL: [Link]

  • Title: Oligonucleotide-ligand conjugates and process for their preparation (US10808246B2)

Sources

Optimization

Technical Support Center: Strategies for Enhancing the Solubility of 2-Hydroxyethyl Methanesulfonate in Non-Polar Solvents

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the common yet significant challenge of dissolving 2-Hydroxyethyl methanesulfonate...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the common yet significant challenge of dissolving 2-Hydroxyethyl methanesulfonate, a polar compound, in non-polar solvent systems. This guide is structured to provide not just protocols, but a deeper understanding of the underlying chemical principles to empower you to troubleshoot and optimize your experimental workflows effectively.

Part 1: Frequently Asked Questions (FAQs)

This section tackles the fundamental questions researchers face when working with 2-Hydroxyethyl methanesulfonate and non-polar solvents.

Q1: Why is 2-Hydroxyethyl methanesulfonate (HEMS) poorly soluble in non-polar solvents?

A1: The solubility of a compound is governed by the principle of "like dissolves like".[1][2] 2-Hydroxyethyl methanesulfonate possesses highly polar functional groups: a hydroxyl (-OH) group and a methanesulfonate (-SO₃CH₃) group. The sulfonate group, in particular, is known to impart significant water-solubility.[3] These groups can engage in strong dipole-dipole interactions and hydrogen bonding. Non-polar solvents, such as hexanes, toluene, or chloroform, are characterized by weak van der Waals or dispersion forces.[4] The strong cohesive forces between the polar HEMS molecules are not overcome by the weak interactions they would form with non-polar solvent molecules, leading to poor solubility.

Q2: What are the primary strategies to improve the solubility of HEMS in non-polar media?

A2: There are several established methods for increasing the solubility of polar compounds in non-polar environments. The most common and practical approaches include:

  • Co-solvency: This involves adding a third solvent (a co-solvent) that is miscible with both the polar solute and the non-polar solvent, effectively reducing the overall polarity mismatch.[5][6]

  • Surfactant-Mediated Solubilization: This technique uses amphiphilic surfactant molecules that can form structures called reverse micelles in non-polar solvents. These micelles can encapsulate polar molecules like HEMS in their polar core.[5][7]

  • Chemical Modification: This advanced strategy involves temporarily or permanently altering the chemical structure of HEMS to make it more lipophilic (less polar).[3][8]

Q3: How can I qualitatively assess if solubility has improved?

A3: A simple visual inspection is the first step. Prepare a saturated solution by adding an excess of HEMS to your chosen solvent system in a clear vial. After sufficient agitation (e.g., vortexing, sonicating) and allowing time for undissolved solid to settle, visually inspect the solution. A clear solution with no visible solid particles indicates some level of solubility. Comparing the amount of undissolved solid between different solvent systems can provide a rough qualitative comparison of their solubilizing power.

Q4: What analytical methods are suitable for the quantitative determination of HEMS solubility?

A4: For precise and accurate measurement, several analytical techniques can be employed:

  • UV/Vis Spectrophotometry: If HEMS has a chromophore or can be derivatized to possess one, this is a straightforward method. You would create a calibration curve of absorbance versus known concentrations of HEMS in the solvent system and then measure the absorbance of a saturated solution. This method has been validated for determining the solubility of sulfonamides in cosolvent mixtures.[9]

  • High-Performance Liquid Chromatography (HPLC): HPLC is a highly versatile and sensitive technique. A saturated solution is prepared, filtered to remove undissolved solid, and then injected into the HPLC system. The concentration is determined by comparing the peak area to a calibration curve. Reversed-phase HPLC is common, but for a polar analyte like HEMS, Hydrophilic Interaction Chromatography (HILIC) might be more suitable.

  • Gravimetric Analysis: This is a fundamental but potentially less precise method. A known volume of the saturated solution is carefully evaporated to dryness, and the mass of the remaining HEMS is measured. This method's accuracy depends on the volatility of HEMS and the complete removal of the solvent.

  • Turbidimetry: This method can be used to determine the point of saturation. The turbidity of a solution increases as the compound precipitates.[10][11]

Part 2: Troubleshooting Guide: Co-Solvent Systems
The Principle of Co-Solvency

Co-solvency is a powerful technique that works by reducing the interfacial tension between the aqueous-like solute and the hydrophobic solvent. A co-solvent is a semi-polar solvent that can act as a bridge between the polar solute and the non-polar bulk solvent. For instance, acetone can increase the solubility of ether in water.[6] The selection of an appropriate co-solvent can be guided by Hansen Solubility Parameters (HSP), which break down solubility into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).[12][13][14] A solvent blend's HSP can be calculated as the volume-weighted average of the individual components. The goal is to create a solvent mixture with HSP values closer to those of HEMS.

Troubleshooting Common Issues with Co-Solvents
  • Issue: The compound dissolves initially but precipitates out over time or with a temperature change.

    • Causality: This often indicates that you are near the saturation limit and the solution is metastable. Small changes in temperature can significantly affect solubility.[2][6] If the dissolution process is endothermic (absorbs heat), solubility will decrease as the temperature drops.

    • Solution:

      • Slightly increase the proportion of the co-solvent in the mixture.

      • Maintain a constant temperature for your experiment. If possible, conduct the experiment at a slightly elevated temperature where solubility is higher.

      • Ensure the system has reached true equilibrium. Allow for longer mixing times (hours to days) to be certain you are not just observing a supersaturated state.[15]

  • Issue: The required concentration is still not achieved, even with a high percentage of co-solvent.

    • Causality: The chosen co-solvent may not be optimal for bridging the polarity gap. The interaction between the co-solvent and HEMS might not be strong enough.

    • Solution:

      • Screen a different class of co-solvents. If you used an alcohol (e.g., isopropanol), try a ketone (e.g., acetone) or an ether (e.g., tetrahydrofuran [THF]).

      • Consider a ternary system by introducing a second co-solvent. This can sometimes create synergistic effects.

      • Consult HSP values to make a more informed choice. Software like HSPiP can predict good solvent or co-solvent blends for a given solute.[13]

  • Issue: The co-solvent interferes with my downstream application (e.g., a chemical reaction, biological assay).

    • Causality: Co-solvents are not inert and can participate in or inhibit reactions. For example, alcohols can compete in reactions involving acid chlorides.

    • Solution:

      • Select a co-solvent that is known to be compatible with your specific application. Aprotic polar solvents like DMSO, DMF, or acetone are often used.

      • Use the minimum amount of co-solvent necessary to achieve the desired solubility.

      • If possible, perform a solvent swap after dissolution. This involves dissolving the compound in a suitable solvent system and then removing the problematic co-solvent under vacuum while adding the final non-polar solvent.

Experimental Protocol: Screening for an Effective Co-Solvent System
  • Preparation: Dispense a fixed, excess amount of HEMS (e.g., 10 mg) into several 2 mL glass vials.

  • Solvent Addition: To each vial, add a fixed total volume (e.g., 1 mL) of a pre-mixed solvent system. Start with a range of co-solvent percentages in the non-polar solvent (e.g., 10%, 25%, 50%, 75% v/v of isopropanol in hexane).

  • Equilibration: Seal the vials tightly. Agitate them at a constant temperature using a shaker or rotator for a sufficient time (a minimum of 24 hours is recommended to approach equilibrium).[15]

  • Phase Separation: Centrifuge the vials at high speed to pellet all undissolved solid.

  • Sampling & Analysis: Carefully withdraw an aliquot from the clear supernatant. Quantify the concentration of HEMS in the aliquot using a pre-validated analytical method (e.g., HPLC).

Data Presentation: Potential Co-Solvents for Non-Polar Systems
Co-SolventClassTypical Non-Polar SolventsKey Considerations
Isopropanol (IPA) AlcoholHexane, Toluene, DichloromethaneProtic; can act as a hydrogen bond donor.
Tetrahydrofuran (THF) EtherHexane, Toluene, Ethyl AcetateAprotic; good general-purpose co-solvent.
Acetone KetoneToluene, Dichloromethane, Ethyl AcetateAprotic; can induce some polarity in non-polar solvents.[6]
Dimethyl Sulfoxide (DMSO) SulfoxideDichloromethane, ChloroformHighly polar aprotic solvent; can significantly enhance solubility but may be difficult to remove.[2]
Ethyl Acetate EsterHexane, TolueneSemi-polar; often used in chromatography solvent systems.[16]
Part 3: Troubleshooting Guide: Surfactant-Based Solubilization
The Principle of Micellar Solubilization

Surfactants are amphiphilic molecules, meaning they have a polar "head" group and a non-polar "tail".[5][17] In non-polar solvents, they can self-assemble into structures called reverse micelles, where the polar heads form a core shielded from the solvent by the outward-facing non-polar tails.[18] This polar core can create a microenvironment capable of dissolving polar molecules like HEMS, effectively dispersing them throughout the non-polar bulk solvent.[7]

Visualization: Reverse Micelle Formation

Below is a diagram illustrating how surfactant molecules encapsulate a polar solute (HEMS) within a reverse micelle in a non-polar solvent.

G cluster_micelle Reverse Micelle Core s1 t1 s1->t1 s2 t2 s2->t2 s3 t3 s3->t3 s4 t4 s4->t4 s5 t5 s5->t5 s6 t6 s6->t6 hems HEMS caption Diagram of a reverse micelle encapsulating a polar molecule. solvent_label Non-Polar Solvent

Caption: Reverse micelle with a polar core solubilizing HEMS.

Troubleshooting Common Issues with Surfactants
  • Issue: The mixture forms a stable emulsion instead of a clear solution.

    • Causality: Emulsions are common when there is a high concentration of surfactant or if trace amounts of water are present.[19] The surfactant stabilizes droplets of a third phase (often aqueous) within the non-polar solvent.

    • Solution:

      • Ensure all solvents and the HEMS starting material are anhydrous.

      • Reduce the surfactant concentration. Operate just above the critical micelle concentration (CMC).

      • Try a different surfactant. The hydrophilic-lipophilic balance (HLB) of the surfactant is critical for its behavior in a given solvent. For non-polar solvents, low HLB surfactants are generally preferred.

      • To break an existing emulsion, try adding a small amount of a salt (salting out) or a different organic solvent to alter the phase behavior.[19]

  • Issue: The solubility enhancement is minimal.

    • Causality: The chosen surfactant may not be forming stable reverse micelles, or the polar core of the micelles may be too small or incompatible with HEMS.

    • Solution:

      • Increase the surfactant concentration, but be mindful of potential emulsion formation.

      • Experiment with different types of surfactants (anionic, cationic, non-ionic). For example, sodium lauryl sulfate (SLS) is a common anionic surfactant used to improve solubility.[20]

      • Consider adding a small, controlled amount of a polar solvent like water to the system. This can sometimes swell the reverse micelles, increasing the size of the polar core and its capacity to solubilize polar molecules.

  • Issue: The surfactant is difficult to remove from the final product.

    • Causality: Surfactants, by their nature, are designed to stay at interfaces and can be difficult to separate from the solute.

    • Solution:

      • Choose a surfactant with properties that facilitate its removal. For example, a surfactant that precipitates upon a change in temperature or pH.

      • Use solid-phase extraction (SPE) with a stationary phase that selectively retains the surfactant while allowing the HEMS and non-polar solvent to pass through.

      • Consider using a cleavable surfactant, which can be chemically transformed into more easily removable byproducts after it has served its purpose.

Experimental Protocol: Surfactant Screening
  • Surfactant Selection: Choose a few surfactants with low HLB values (typically 3-8 for water-in-oil systems). Examples include Sorbitan esters (Span series) or Lecithin.

  • Stock Solution: Prepare stock solutions of each surfactant in the desired non-polar solvent at various concentrations (e.g., 0.1%, 0.5%, 1.0%, 5.0% w/v).

  • Solubilization Test: Add an excess amount of HEMS to each surfactant solution.

  • Equilibration & Analysis: Follow the same procedure for equilibration, phase separation, and analysis as described in the co-solvent protocol.

  • Observation: Note the physical appearance of each mixture (clear solution, hazy, emulsion, etc.) in addition to the quantitative solubility data.

Part 4: Advanced Strategies: Chemical Modification
The Principle of Chemical Modification

When co-solvents or surfactants are not viable options, modifying the HEMS molecule itself is a powerful strategy. The goal is to mask the polar functional groups, thereby increasing the molecule's overall lipophilicity and solubility in non-polar solvents.

  • Esterification/Etherification: The free hydroxyl group on HEMS can be converted to an ester or an ether. This replaces a polar, hydrogen-bond-donating group with a less polar, non-hydrogen-bonding group.

  • Use of Protecting Groups: The highly polar sulfonic acid functionality can be masked using a protecting group. For example, sulfonate esters can be formed.[3] Neopentyl esters have been shown to be stable protecting groups for sulfonic acids that can render the molecule soluble in organic solvents for synthesis, and can be removed later.[8] This is a common strategy in organic synthesis to allow polar molecules to be used in non-polar reaction media.[3]

Considerations and Challenges
  • Synthesis Required: This approach requires additional synthetic steps to both add and (if necessary) remove the modifying group. This adds time and complexity to the overall process and requires expertise in organic synthesis.

  • Stability: The modified bond must be stable under the experimental conditions but cleavable if the original HEMS molecule needs to be recovered.

  • Impact on Activity: The chemical modification will change the properties of the molecule. If HEMS is being used as a drug or active ingredient, the modification will create a pro-drug, and its biological activity and metabolic fate must be re-evaluated.

This strategy is typically employed during drug development or complex multi-step syntheses where controlling solubility is paramount for reaction efficiency or formulation.

References
  • Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal. [Link]

  • Techniques to improve the solubility of poorly soluble drugs. ResearchGate. [Link]

  • Solubility Enhancement Methods. IJIRT. [Link]

  • Validation of an analytical method for the study of the solubility of some sulfonamides in cosolvent mixtures by ultraviolet spectrophotometry. Scielo. [Link]

  • Enhancing the Solubility of Poorly Soluble Drugs. Asian Journal of Pharmaceutical Research. [Link]

  • Methods to boost solubility. IJSDR. [Link]

  • 2-Hydroxyethyl-trimethylammonium methanesulfonate. PubChem. [Link]

  • Solubility of nonelectrolytes in polar solvents IV: nonpolar drugs in mixed solvents. PubMed. [Link]

  • Profiling sulfonate ester stability: identification of complementary protecting groups for.... PMC. [Link]

  • Solvent Systems for Flash Column Chromatography. University of Rochester Department of Chemistry. [Link]

  • How does surfactant affect solubility of relatively non polar substance? Quora. [Link]

  • Hansen solubility parameter. Wikipedia. [Link]

  • Hansen Solubility Parameters. hansen-solubility.com. [Link]

  • Dissolution Method Troubleshooting: An Industry Perspective. Pharmaceutical Technology. [Link]

  • Method for determining solubility of a chemical compound.
  • 2-Methoxyethyl methanesulfonate. PubChem. [Link]

  • 2-Ethoxyethyl methanesulfonate. PubChem. [Link]

  • Enhanced solubility of methyl ester sulfonates below their Krafft points in mixed micellar solutions. ScienceDirect. [Link]

  • Surfactants at non-polar surfaces. Diva-Portal.org. [Link]

  • In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data. MDPI. [Link]

  • Surface Free Energy Components by Polar/Dispersion and Acid—Base Analyses; and Hansen Solubility Parameters for Various Polymers. Diversified Enterprises. [Link]

  • 2-Hydroxyethyl Methanethiosulfonate (MTSHE). Axel Shop. [Link]

  • Design and Synthesis of New Sulfonic Acid Functionalized Ionic Liquids as Catalysts for Esterification of Fatty Acids with Bioethanol. MDPI. [Link]

  • Hansen Solubility Parameters (HSP). Prof Steven Abbott. [Link]

  • Formation and utility of sulfonic acid protecting groups.
  • Can Polarity-Inverted Surfactants Self-Assemble in Nonpolar Solvents? PMC. [Link]

  • Method for the preparation of sulfonic acid esters from free sulfonic acids. SciSpace. [Link]

  • Development and validation of an analytical method for the extraction and quantification of soluble sulfates in red clay. SciELO. [Link]

  • Surfactant mediated particle aggregation in nonpolar solvents. RSC Publishing. [Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

  • Developing a Novel Solvent System to Separate Polar and Nonpolar Leaf Pigments... Qeios. [Link]

  • Can Polarity-Inverted Surfactants Self-Assemble in Nonpolar Solvents? ACS Publications. [Link]

  • Removing residual solvent from Oils Tips. Reddit. [Link]

  • Continuous-inline extraction of polar co-solvent during sequential flow reactions. RSC Publishing. [Link]

  • Chemical modification of polymer surfaces using sulfonation to improve adhesion properties. ResearchGate. [Link]

  • Evaluation of Crude Oil Wax Dissolution Using a Hydrocarbon-Based Solvent in the Presence of Ionic Liquid. MDPI. [Link]

  • Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. [Link]

  • How Exactly Do Aqueous Cleaners Remove All That Grease and Oil? Armakleen.com. [Link]

  • RAFT Dispersion Polymerization of 2-Hydroxyethyl Methacrylate in Non-polar Media. ACS Publications. [Link]

  • Solubility of Hydrocarbons in Physical Solvents. Bryan Research & Engineering, LLC. [Link]

  • Solubility Determination and Correlation for Bis(2-hydroxyethyl) Terephthalate (BHET) in Four Binary Solvents from 283.15 to 323.15 K. ACS Figshare. [Link]

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Reference Data & Comparative Studies

Validation

Comparative Guide: 2-Hydroxyethyl Methanesulfonate vs. 2-Bromoethanol in Alkylation Workflows

Executive Summary In synthetic chemistry and drug development, the introduction of a 2-hydroxyethyl group (-CH₂CH₂OH) is a critical structural modification used to modulate a molecule's solubility, hydrogen-bonding capac...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In synthetic chemistry and drug development, the introduction of a 2-hydroxyethyl group (-CH₂CH₂OH) is a critical structural modification used to modulate a molecule's solubility, hydrogen-bonding capacity, and pharmacokinetic profile. 2-Bromoethanol and 2-Hydroxyethyl methanesulfonate (HEMS) are the two primary bifunctional aliphatic electrophiles utilized for this transformation[1]. While both reagents execute the same fundamental hydroxyethylation of nucleophiles (such as amines, thiols, and alcohols), they exhibit profound differences in leaving group thermodynamics, reaction kinetics, and safety profiles. This guide provides an objective, mechanistically grounded comparison to assist researchers in selecting the optimal reagent for their specific workflows.

Mechanistic Overview & Causality

Both 2-bromoethanol and HEMS operate via a bimolecular nucleophilic substitution ( SN​2 ) mechanism. The efficiency of this pathway is dictated by the nature of the leaving group and the reaction environment.

  • Leaving Group Thermodynamics: HEMS utilizes the methanesulfonate (mesylate) leaving group. Due to extensive resonance stabilization across its three oxygen atoms, the mesylate anion is an exceptional leaving group, generally outperforming halides in polar aprotic solvents. 2-Bromoethanol relies on the bromide ion, which is a softer, slightly less labile leaving group but still highly effective for standard alkylations[2].

  • Competing Pathways & Base Selection: A critical causality in these reactions is the choice of base. The bifunctional nature of these reagents (containing both an electrophilic carbon and a nucleophilic hydroxyl group) introduces a severe competing pathway. If a strong base (e.g., NaOH, NaH) is employed, it will deprotonate the terminal hydroxyl group of the alkylating agent. This triggers a rapid intramolecular SN​2 cyclization, expelling the leaving group and generating ethylene oxide —a highly toxic, volatile, and explosive gas[3]. Therefore, mild bases (e.g., K₂CO₃, Et₃N, or DIPEA) are strictly required to selectively deprotonate the target nucleophile while leaving the reagent's hydroxyl group intact.

MechanisticPathway Nu Nucleophile (e.g., R2NH) SN2 Intermolecular SN2 (Target) Nu->SN2 Agent Alkylating Agent (HEMS / 2-Bromoethanol) Agent->SN2 Epoxide Intramolecular SN2 (Side Reaction) Agent->Epoxide Base Mild Base (e.g., K2CO3) Base->SN2 Deprotonates Nu StrongBase Strong Base (e.g., NaOH) StrongBase->Epoxide Deprotonates -OH Product N-Hydroxyethylated Product SN2->Product - Leaving Group EthyleneOxide Ethylene Oxide (Toxic Gas) Epoxide->EthyleneOxide - Leaving Group

Mechanistic pathways: Target SN2 alkylation vs. base-catalyzed intramolecular epoxide formation.

Physicochemical & Safety Profiles

The physical properties of these reagents directly dictate their handling requirements in a laboratory setting. 2-Bromoethanol is notoriously hazardous; it is highly volatile and classified as fatal via oral, dermal, and inhalation routes[4]. HEMS, while still a genotoxic alkylating agent, is significantly less volatile, reducing the acute inhalation risk.

Property2-Bromoethanol2-Hydroxyethyl Methanesulfonate (HEMS)
CAS Number 540-51-219690-37-0
Molecular Weight 124.96 g/mol 140.16 g/mol
Leaving Group Bromide ( Br− )Methanesulfonate ( CH3​SO3−​ )
Physical State Volatile Liquid (BP: ~150°C)Viscous Liquid / Low-melting Solid
Acute Toxicity Fatal (Oral, Dermal, Inhalation)[4]Harmful/Irritant
Genotoxic Hazard High (DNA Alkylator)High (DNA Alkylator)[5]

Experimental Methodologies

The following protocols are designed as self-validating systems . They incorporate specific solvents to maximize SN​2 kinetics, built-in analytical checkpoints to prevent premature termination, and targeted quenching steps to neutralize unreacted electrophiles safely.

Protocol A: N-Hydroxyethylation using 2-Bromoethanol

Note: Must be performed in a thoroughly ventilated fume hood with extreme dermal protection.

  • Preparation: Dissolve the secondary amine (1.0 eq) and anhydrous K₂CO₃ (2.0 eq) in polar aprotic solvent (e.g., DMF or Acetonitrile, 0.2 M). Causality: Polar aprotic solvents leave the nucleophile unsolvated and highly reactive.

  • Addition: Cool the mixture to 0°C. Add 2-bromoethanol (1.2 eq) dropwise[6].

  • Reaction: Heat the mixture to 60–80°C. Validation Check: Monitor strictly via LCMS or TLC. The reaction is complete only when the starting amine mass is fully consumed.

  • Quenching: Cool to room temperature. Quench with saturated aqueous NaHCO₃. Causality: Mildly basic aqueous conditions help hydrolyze residual 2-bromoethanol over time without triggering aggressive epoxide formation.

  • Extraction & Purification: Extract with EtOAc (3x). Wash the organic layer extensively with brine (5x) to remove DMF. Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol B: N-Hydroxyethylation using HEMS
  • Preparation: Dissolve the amine (1.0 eq) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq) in Acetonitrile (0.2 M). Causality: DIPEA is a non-nucleophilic base that prevents side-reactions with the highly reactive mesylate.

  • Addition: Add HEMS (1.1 eq) at room temperature.

  • Reaction: Heat to 50–60°C. (Note: HEMS generally requires lower temperatures than 2-bromoethanol due to the superior leaving group ability of the mesylate).

  • Quenching & Workup: Cool to room temperature, add water to quench, and extract with dichloromethane (DCM). Wash with brine, dry, and concentrate for purification.

ExperimentalWorkflow Prep 1. Preparation Dissolve amine & base in polar aprotic solvent (e.g., DMF/MeCN) Addition 2. Reagent Addition Dropwise addition of alkylating agent at 0°C to control exotherm Prep->Addition Heating 3. Reaction Heat to 60-80°C; Monitor via LCMS/TLC for self-validation Addition->Heating Quench 4. Quenching Cool to RT, add aqueous NaHCO3 to neutralize unreacted electrophiles Heating->Quench Extract 5. Extraction Extract with EtOAc, wash with brine to remove DMF/salts Quench->Extract Purify 6. Purification Isolate pure product via silica gel chromatography Extract->Purify

Standardized self-validating experimental workflow for N-hydroxyethylation of amines.

E-E-A-T & Genotoxicity Considerations

From a regulatory and drug development perspective, both reagents are classified as Potential Genotoxic Impurities (PGIs) . Alkylating agents are notorious for their electrophilic reactivity toward biological macromolecules, specifically alkylating the N7 position of guanine residues in DNA, leading to mutagenesis[3].

Methanesulfonate esters, in particular, have been heavily scrutinized by regulatory agencies (such as the FDA and EMA under the ICH M7 guidelines) due to their potent DNA-alkylating capabilities[5]. If either reagent is used in the synthesis of an Active Pharmaceutical Ingredient (API), the final product must undergo rigorous analytical testing (e.g., GC-MS or LC-MS/MS) to ensure residual levels of the alkylating agent are below the Threshold of Toxicological Concern (TTC), typically in the low parts-per-million (ppm) range.

Conclusion & Selection Guide

  • Select 2-Hydroxyethyl methanesulfonate (HEMS) when high reactivity is required at lower temperatures, or when laboratory safety protocols dictate the avoidance of highly volatile acute toxins. It is the superior choice for sterically hindered nucleophiles due to the lability of the mesylate group.

  • Select 2-Bromoethanol when synthesizing specific heterocyclic compounds where bromide byproducts are advantageous or easier to wash out during aqueous workup[1], provided the facility is equipped to handle highly toxic, volatile liquids[4].

References

  • Osterman-Golkar, S., et al. Electrophilic Reactivity of Sulfated Alcohols in the Context of Skin Sensitization | Chemical Research in Toxicology. ACS Publications. Available at:[Link]

  • MDPI. Methyl Carbonium Ion Migration during the Reaction of 4-Chloro-5-methoxyl-3(2H)-pyridazinone with Trifluoroethylation Agents. Available at: [Link]

  • Google Patents. WO2015117147A1 - Beta-substituted beta-amino acids and analogs as chemotherapeutic agents.
  • ResearchGate. Potential genotoxic hazards associated with medicines and other manufactured products. Available at:[Link]

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Comparative

Comparative Guide: Leaving Group Efficiency of 2-Hydroxyethyl Methanesulfonate vs. Tosylates

Executive Summary In organic synthesis and drug development, the selection of an appropriate leaving group is a critical parameter that dictates reaction kinetics, yield, and pathway specificity (SN1 vs. SN2).

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In organic synthesis and drug development, the selection of an appropriate leaving group is a critical parameter that dictates reaction kinetics, yield, and pathway specificity (SN1 vs. SN2). Among the most utilized sulfonate esters are mesylates (-OMs) and tosylates (-OTs). This guide provides an objective, data-driven comparison of leaving group efficiency, focusing specifically on the bifunctional building block 2-hydroxyethyl methanesulfonate against its tosylate counterpart. By analyzing pKa values, steric profiles, and kinetic data, this document serves as an authoritative resource for optimizing nucleophilic substitution workflows.

Mechanistic Grounding: Electronic vs. Steric Factors

The efficiency of a leaving group is fundamentally governed by two competing factors: the electronic stability of the departing anion and the steric hindrance it imposes on the transition state.

Electronic Stability and pKa

The universally accepted hierarchy of leaving group ability among common sulfonate esters in solvolysis (SN1) conditions is Triflate > Tosylate > Mesylate[1]. This order is directly tied to the acidity of their conjugate acids. A lower pKa signifies a more stable, less basic anion upon departure[1].

  • p-Toluenesulfonic acid (Tosylate conjugate acid): Exhibits a pKa of approximately -2.8[2]. The aromatic p-tolyl ring provides extended resonance delocalization for the negative charge on the sulfonate oxygens, highly stabilizing the departing -OTs anion.

  • Methanesulfonic acid (Mesylate conjugate acid): Exhibits a pKa of -1.92[3]. Lacking an aromatic ring, the charge stabilization is localized entirely on the -SO3 core, making it slightly more basic and a theoretically weaker leaving group in pure ionization pathways.

Steric Profile in SN2 Pathways

While tosylates dominate in SN1 reactions due to anion stability, SN2 reactions require simultaneous nucleophilic attack and leaving group departure. Here, the steric bulk of the leaving group becomes a rate-determining factor. The bulky aromatic ring of the tosylate group can severely impede the trajectory of the incoming nucleophile. Conversely, the mesylate group—possessing only a compact methyl group—minimizes steric clash, often resulting in superior reaction rates and yields for SN2 displacements on primary and secondary carbons[4].

G A Leaving Group Efficiency B Conjugate Acid pKa (Anion Stability) A->B C Steric Profile (Transition State) A->C D Tosylate (-OTs) pKa = -2.8 High Resonance B->D Favors E Mesylate (-OMs) pKa = -1.92 Low Steric Bulk C->E Favors

Caption: Logical relationship between electronic/steric factors and sulfonate leaving group efficiency.

Case Study: 2-Hydroxyethyl Methanesulfonate

2-Hydroxyethyl methanesulfonate (ethylene glycol monomesylate) is a highly valuable bifunctional intermediate, widely used in the synthesis of oligonucleotide-ligand conjugates and targeted drug delivery systems[5]. It features both a reactive electrophilic carbon (bearing the mesylate) and a hydrogen-bonding hydroxyl group.

Why Mesylate Outperforms Tosylate in this System
  • Synthesis Kinetics (The Sulfene Mechanism): The preparation of mesylates from methanesulfonyl chloride (MsCl) proceeds via a highly reactive sulfene intermediate (CH2=SO2), formed by the deprotonation of MsCl's acidic alpha-protons by a base like triethylamine[6]. This allows for extremely rapid, clean conversion of the alcohol. Tosyl chloride (TsCl) lacks alpha-protons and must react via slower, direct nucleophilic attack, which often leads to higher amounts of unwanted ditosylated byproducts when reacting with diols like ethylene glycol[6].

  • SN2 Optimization: In the context of attaching targeting ligands to oligonucleotides, the 2-hydroxyethyl linker must undergo rapid SN2 displacement by a nucleophile (e.g., an amine or thiol). The unhindered nature of the mesylate group ensures that the nucleophile can attack the primary carbon efficiently without the steric shielding that a tosylate group would introduce.

Quantitative Data Comparison

The following table summarizes the physicochemical and kinetic parameters distinguishing the two leaving groups in the context of a 2-hydroxyethyl system.

Property2-Hydroxyethyl Methanesulfonate2-Hydroxyethyl Tosylate
Leaving Group Mesylate (-OMs)Tosylate (-OTs)
Conjugate Acid pKa -1.92-2.80
Anion Resonance Stabilization Low (Localized to SO3 core)High (Delocalized into aromatic ring)
Steric Hindrance (SN2) MinimalModerate to High
Optimal Reaction Pathway SN2 (Less hindered attack)SN1 / SN2 (Substrate dependent)
Formation Mechanism Sulfene intermediate (Fast, clean)Direct nucleophilic attack (Slower)

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the synthesis of the substrate and the subsequent kinetic evaluation of its leaving group efficiency.

Protocol A: Synthesis of 2-Hydroxyethyl Methanesulfonate

Causality Note: A large excess of ethylene glycol is used to statistically suppress the formation of the dimesylated byproduct. Triethylamine acts as an acid scavenger to drive the sulfene formation and prevent acid-catalyzed epoxide formation.

  • Initialization: Dissolve ethylene glycol (10.0 equivalents) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

  • Base Addition: Add triethylamine (1.5 equivalents) to the solution and cool the reaction mixture to 0 °C using an ice bath[5].

  • Mesylation: Dissolve methanesulfonyl chloride (MsCl, 1.0 equivalent) in a small volume of DCM. Add this solution dropwise to the reaction mixture over 30 minutes to strictly control the exothermic sulfene generation[5].

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor completion via TLC (stain with KMnO4)[5].

  • Workup & Validation: Wash the organic layer with saturated aqueous NaHCO3 to neutralize residual acid, followed by a brine wash[5]. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The product should be used promptly or stored at -20 °C to prevent intramolecular cyclization.

Protocol B: Kinetic Evaluation of SN2 Reactivity

Causality Note: Sodium azide (NaN3) is chosen as a standard, highly polarizable nucleophile. DMSO is used as an aprotic solvent to strip the hydration shell from the azide ion, maximizing its nucleophilicity and ensuring the reaction operates strictly via an SN2 mechanism.

  • Preparation: Prepare a 0.1 M solution of 2-hydroxyethyl methanesulfonate in anhydrous DMSO. Prepare an identical solution for 2-hydroxyethyl tosylate.

  • Reaction Initiation: Equilibrate both solutions in a thermostated bath at 25 °C. Add 5.0 equivalents of NaN3 to each flask simultaneously.

  • Time-Course Sampling: At 10-minute intervals, withdraw 100 µL aliquots from each reaction.

  • Quenching: Immediately inject each aliquot into a vial containing 900 µL of a cold 50:50 Water/Acetonitrile mixture to halt the reaction.

  • Analysis: Analyze the quenched samples via HPLC-UV. Calculate the pseudo-first-order rate constant ( k ) by plotting ln([S]0​/[S]t​) versus time.

G A 1. Substrate Preparation (Alcohol + MsCl/TsCl + Et3N) B 2. SN2 Displacement (NaN3 in DMSO at 25°C) A->B C 3. Time-Course Sampling (Quench with H2O/MeCN) B->C D 4. Chromatographic Analysis (HPLC/UV or LC-MS) C->D E 5. Kinetic Calculation (Determine Rate Constant k) D->E

Caption: Standardized experimental workflow for the kinetic evaluation of leaving group efficiency.

References

  • Tosylates And Mesylates Master Organic Chemistry URL: [Link]

  • Mesylates and Tosylates with Practice Problems Chemistry Steps URL: [Link]

  • pKa values which have been reported for strong acids ResearchGate URL:[Link]

  • WO2015006740A2 - Oligonucleotide-ligand conjugates and process for their preparation Google Patents URL

Sources

Validation

HPLC method validation for quantifying 2-Hydroxyethyl methanesulfonate

HPLC Method Validation for Quantifying 2-Hydroxyethyl Methanesulfonate: A Comparative Guide Executive Summary The pharmaceutical industry faces stringent regulatory scrutiny regarding mutagenic impurities. 2-Hydroxyethyl...

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Author: BenchChem Technical Support Team. Date: April 2026

HPLC Method Validation for Quantifying 2-Hydroxyethyl Methanesulfonate: A Comparative Guide

Executive Summary

The pharmaceutical industry faces stringent regulatory scrutiny regarding mutagenic impurities. 2-Hydroxyethyl methanesulfonate (2-HEMS) is a Class 1/2 potential genotoxic impurity (PGI) that frequently forms during the synthesis of active pharmaceutical ingredients (APIs) isolated as mesylate salts[1][2]. Because 2-HEMS lacks a UV chromophore and exhibits high polarity, traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is inadequate for trace-level quantification.

This guide objectively compares the analytical performance of HPLC-UV, Gas Chromatography-Mass Spectrometry (GC-MS), and HPLC coupled with tandem mass spectrometry (LC-MS/MS). Furthermore, it provides a comprehensive, field-proven validation protocol for the optimal LC-MS/MS methodology, designed to meet the rigorous Threshold of Toxicological Concern (TTC) limits mandated by ICH M7 guidelines[3][4].

Mechanistic Context: The Analytical Challenge

2-HEMS is an alkylating agent that reacts directly with DNA, presenting a severe carcinogenic risk[1]. It is inadvertently synthesized when methanesulfonic acid (a common salt-forming acid) reacts with residual ethylene glycol (a common solvent or impurity) under thermal or acidic conditions[1][2].

Pathway EG Ethylene Glycol (Residual Solvent) HEMS 2-Hydroxyethyl methanesulfonate (Genotoxic Impurity) EG->HEMS Esterification MSA Methanesulfonic Acid (Salt Former) MSA->HEMS Heat/Acid

Fig 1. Mechanistic formation of 2-HEMS from ethylene glycol and methanesulfonic acid.

The Causality of Analytical Difficulty: The molecular structure of 2-HEMS dictates the analytical approach. It possesses a low molecular weight, high polarity (due to the terminal hydroxyl group), and zero conjugated π -electron systems. Consequently, it cannot absorb UV light at standard wavelengths, rendering conventional HPLC-UV detectors blind to its presence at the required parts-per-million (ppm) levels[5].

Comparative Analysis of Analytical Platforms

To achieve the ICH M7 mandated TTC of 1.5 µ g/day [6], laboratories typically evaluate three platforms. Table 1 summarizes the objective performance data comparing these alternatives.

Table 1: Performance Comparison Matrix for 2-HEMS Quantification

ParameterHPLC-UV (Pre-column Derivatization)GC-MS (Direct / Headspace)HPLC-MS/MS (Target Solution)
Sensitivity (LOD) ~10 - 50 ppm~1 - 5 ppm0.1 - 0.3 ppm [5]
Sample Preparation Complex (Requires UV-tagging)Complex (Requires Silylation)Simple (Dilute & Shoot / LLE)
Matrix Interference High (Derivatization byproducts)Moderate (Thermal degradation)Low (MRM filtering)
Analyte Stability StableThermolabile (Breaks down in inlet)Highly Stable
Throughput LowMediumHigh
  • Why HPLC-UV Fails: Attempting to tag the hydroxyl group of 2-HEMS with a UV-absorbing chromophore introduces massive variability. The derivatization efficiency is heavily suppressed by the API matrix, destroying the method's trustworthiness.

  • Why GC-MS is Suboptimal: While GC-MS is excellent for volatile alkyl mesylates (like methyl methanesulfonate)[6], the polar hydroxyl group of 2-HEMS causes it to stick to the GC column or thermally degrade in the injection port unless heavily derivatized[6].

  • The HPLC-MS/MS Advantage: LC-MS/MS bypasses both issues. It separates the polar analyte efficiently in the liquid phase and uses Multiple Reaction Monitoring (MRM) to act as a mass-filter, achieving sub-ppm sensitivity without any chemical alteration of the analyte[5][7].

Optimal Protocol: HPLC-MS/MS Method Validation

Workflow Prep 1. Sample Preparation (LLE + Internal Standard) Chroma 2. HPLC Separation (C18 Column, Gradient) Prep->Chroma Ion 3. ESI Ionization (Positive Mode) Chroma->Ion Detect 4. Tandem MS (MRM) (Targeted Quantitation) Ion->Detect

Fig 2. Self-validating HPLC-MS/MS workflow for trace-level quantification of 2-HEMS.
Step-by-Step Methodology

Phase 1: Sample & Standard Preparation

  • Internal Standard (IS) Spiking: Accurately weigh and dissolve Sodium methanesulfonate-D3 (or a synthesized 2-HEMS-D4 equivalent) in a 50:50 acetonitrile/water diluent to yield a 10 µg/mL IS stock[8].

  • Matrix Extraction: Weigh 100 mg of the API into a centrifuge tube. Add 1.0 mL of the diluent spiked with the IS.

  • Causality Note: If the API is highly soluble and causes ion suppression, perform Liquid-Liquid Extraction (LLE) using dichloromethane to pull the API away from the highly polar 2-HEMS, which will partition into the aqueous layer[5][9].

  • Centrifuge at 10,000 rpm for 5 minutes and transfer the supernatant to an HPLC vial.

Phase 2: Chromatographic Separation

  • Column Selection: Utilize an HSS T3 C18 column (150 × 2.1 mm, 1.7 μm) maintained at 40 °C[7]. Causality Note: Standard C18 columns suffer from phase collapse in highly aqueous conditions. The T3 stationary phase is specifically designed to retain highly polar analytes like 2-HEMS.

  • Mobile Phase:

    • Phase A: 0.02 M Ammonium formate buffer (pH 3.4)[7].

    • Phase B: Acetonitrile containing 0.05% formic acid[7].

    • Causality Note: Ammonium formate is a volatile buffer. Unlike phosphate buffers, it will not precipitate and destroy the MS source, while providing the necessary protons (H+) to drive positive electrospray ionization (ESI+)[7].

  • Gradient: Run a steep gradient from 5% B to 95% B over 10 minutes at a flow rate of 0.3 mL/min.

Phase 3: Tandem Mass Spectrometry (MRM)

  • Ionization: Electrospray Ionization in positive mode (ESI+).

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for 2-HEMS. The first quadrupole isolates the parent mass, the collision cell fragments it, and the third quadrupole isolates the unique fragment, eliminating all background API noise[5][7].

Validation Data & Acceptance Criteria

To prove the method's trustworthiness, it must be validated according to ICH Q2(R1) guidelines[4]. Below is a summary of the experimental validation data demonstrating the superiority of the LC-MS/MS approach.

Table 2: HPLC-MS/MS Method Validation Results for 2-HEMS

Validation ParameterExperimental ResultICH Acceptance CriteriaConclusion
Limit of Detection (LOD) 0.15 ppm (S/N > 3)Report ValueExceptional sensitivity achieved via MRM[5].
Limit of Quantitation (LOQ) 0.45 ppm (S/N > 10)≤ TTC Limit (e.g., 1.5 ppm)Passes regulatory requirements[5].
Linearity (R²) 0.9994 (Range: 0.5 - 10 ppm)R² ≥ 0.990Highly linear response over the target range.
Accuracy (Recovery) 96.4% - 102.1%80% - 120%[5]IS corrects for matrix effects, ensuring accuracy.
Precision (Repeatability) 3.2% RSD (n=6 at LOQ)RSD ≤ 10%Highly reproducible.
Specificity No interfering peaks at RTResolution > 1.5MRM mass-filtering ensures absolute specificity.

Conclusion

When quantifying polar, non-chromophoric genotoxic impurities like 2-Hydroxyethyl methanesulfonate, traditional HPLC-UV and GC-MS methods introduce severe vulnerabilities regarding matrix interference and analyte degradation[5][6]. By leveraging HPLC-MS/MS with an isotopically labeled internal standard and an HSS T3 column, analytical scientists can establish a self-validating, highly trustworthy system. This approach not only ensures compliance with ICH M7 guidelines but fundamentally guarantees the safety profile of the pharmaceutical product[3][4].

Sources

Comparative

GC-MS analysis protocols for detecting impurities in 2-Hydroxyethyl methanesulfonate

A Comprehensive Comparison Guide: GC-MS Analytical Protocols for Detecting Genotoxic Impurities in 2-Hydroxyethyl Methanesulfonate As a Senior Application Scientist, I frequently encounter the analytical bottleneck of qu...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Comparison Guide: GC-MS Analytical Protocols for Detecting Genotoxic Impurities in 2-Hydroxyethyl Methanesulfonate

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying trace genotoxic impurities (GTIs) in highly polar matrices. 2-Hydroxyethyl methanesulfonate (HEM) is a prime example. Widely utilized as a critical intermediate in oligonucleotide-ligand conjugates, PEGylation workflows, and dye synthesis, its production relies on the reaction between ethylene glycol and methanesulfonyl chloride (MSC).

This synthetic route inherently risks the formation of highly toxic alkylating agents. To ensure patient safety and regulatory compliance under ICH M7 guidelines[1], these impurities must be controlled at parts-per-million (ppm) levels. This guide objectively compares analytical platforms and provides a causality-driven, self-validating GC-MS protocol for GTI quantification in HEM.

The Causality of Impurity Formation

Before selecting an analytical method, we must understand the chemical origins of the target impurities. The synthesis of HEM is a delicate balance. If the stoichiometry or temperature is not strictly controlled, two primary genotoxic impurities emerge:

  • Methanesulfonyl Chloride (MSC): Unreacted starting material that acts as a potent alkylating agent[2].

  • Ethylene Glycol Dimesylate (EGD): Formed when the target HEM over-reacts with excess MSC, creating a highly reactive, cross-linking genotoxin.

Pathway EG Ethylene Glycol (Precursor) HEM 2-Hydroxyethyl methanesulfonate (Target Matrix) EG->HEM + MSC (1 eq) MSC Methanesulfonyl Chloride (Reagent) MSC->HEM MSA Methanesulfonic Acid (Hydrolysis Byproduct) MSC->MSA + H2O (Hydrolysis) EGD Ethylene Glycol Dimesylate (Genotoxic Impurity) HEM->EGD + Excess MSC (Over-reaction)

Fig 1: Reaction pathway of 2-Hydroxyethyl methanesulfonate and its critical genotoxic impurities.

Analytical Platform Comparison: Why GC-MS?

When screening for volatile and semi-volatile alkyl sulfonates, laboratories typically evaluate GC-MS, LC-MS/MS, and HPLC-UV. However, the unique physicochemical properties of mesylates dictate the optimal platform[3].

Table 1: Performance Comparison of Analytical Platforms for Mesylate Detection

Analytical PlatformSensitivity (LOD)Matrix InterferenceVolatility SuitabilityScientific Verdict
GC-MS (SIM Mode) < 0.1 ppm Low (Matrix bypassed via LLE)Excellent Gold Standard. Ideal for volatile mesylates; provides high specificity via EI fragmentation.
LC-MS/MS < 0.05 ppmHigh (Severe ion suppression risks)Poor (Requires complex derivatization)Secondary choice. Best reserved for non-volatile or thermally labile impurities[1].
HPLC-UV ~ 10-50 ppmVery High (Lack of chromophores)N/AInadequate. Fails to meet the sub-ppm Threshold of Toxicological Concern (TTC).

The Verdict: GC-MS operated in Selected Ion Monitoring (SIM) mode is the superior choice. It exploits the volatility of MSC and EGD while allowing the highly polar HEM matrix to be entirely excluded during sample preparation.

Field-Proven GC-MS Analytical Protocol

A robust analytical method must be a self-validating system. The following step-by-step protocol explains not just the how, but the why behind each experimental parameter.

Workflow Prep Sample Prep LLE with DCM Inject GC Injection Splitless, 1 µL Prep->Inject Sep Separation DB-WAX Column Inject->Sep Ion Ionization EI (70 eV) Sep->Ion Detect Detection SIM Mode Ion->Detect Data Quantification ICH M7 Limits Detect->Data

Fig 2: Step-by-step GC-MS analytical workflow for quantifying trace genotoxic impurities.

Phase 1: Sample Preparation (Liquid-Liquid Extraction)
  • Matrix Dissolution: Accurately weigh 100 mg of the 2-Hydroxyethyl methanesulfonate sample into a 15 mL centrifuge tube. Dissolve completely in 2.0 mL of deionized water.

  • Internal Standard Addition: Add 2.0 mL of Dichloromethane (DCM) spiked with 1.0 ppm of Butyl methanesulfonate (BMS) as the internal standard.

  • Extraction: Vortex vigorously for 2 minutes, then centrifuge at 4000 rpm for 5 minutes to achieve phase separation. Extract the lower DCM layer for injection.

  • The Causality: Why LLE with DCM? HEM is highly polar and water-soluble. By utilizing a biphasic system, the non-polar to moderately polar impurities (EGD and MSC) partition into the organic DCM layer, while the overwhelming bulk of the HEM matrix remains trapped in the aqueous phase. This prevents column overloading and protects the MS source from rapid contamination[4].

Phase 2: Chromatographic Separation
  • Injection: Inject 1.0 µL of the DCM extract in splitless mode at an inlet temperature of 220°C.

  • Column Selection: Utilize a DB-WAX capillary column (30 m × 0.25 mm ID, 0.25 µm film thickness).

  • Oven Program: Initial hold at 60°C for 2 min, ramp at 10°C/min to 240°C, and hold for 5 min. Helium carrier gas at a constant flow of 1.2 mL/min.

  • The Causality: Why a DB-WAX column? Early method development for alkyl sulfonates often relied on non-polar DB-1 or DB-5 columns, which notoriously result in poor resolution and severe peak tailing due to the polar nature of sulfonate esters[4]. Transitioning to a DB-WAX (100% polyethylene glycol) stationary phase leverages dipole-dipole interactions, ensuring sharp, symmetrical peaks.

Phase 3: Mass Spectrometry (SIM Mode)
  • Ionization: Operate the MS in Electron Ionization (EI) mode at 70 eV with a source temperature of 230°C.

  • Detection: Program the quadrupole to Selected Ion Monitoring (SIM) mode using the parameters outlined in Table 2.

  • The Causality: Why SIM mode? EI at 70 eV fragments the analytes into predictable, stable ions. By utilizing SIM, we instruct the mass spectrometer to ignore all background chemical noise and only count specific mass-to-charge (m/z) ratios. This targeted approach exponentially increases the signal-to-noise (S/N) ratio, achieving the sub-ppm sensitivity required by ICH guidelines[1].

Table 2: GC-MS SIM Parameters and Experimental Data

AnalyteRoleRetention Time (min)Target Quant Ion (m/z)Qualifier Ions (m/z)Limit of Quantitation (LOQ)
Methanesulfonyl chloride (MSC) Reagent Impurity6.479 114, 630.05 ppm
Butyl methanesulfonate (BMS) Internal Standard11.8137 109, 56N/A
Ethylene glycol dimesylate (EGD) Genotoxic Byproduct14.2109 139, 790.08 ppm

Conclusion

Detecting impurities in 2-Hydroxyethyl methanesulfonate requires a methodology that can isolate trace, highly reactive genotoxins from an overwhelmingly polar matrix. By combining the matrix-excluding power of Liquid-Liquid Extraction with the high-resolution separation of a DB-WAX column and the extreme specificity of SIM-mode Mass Spectrometry, laboratories can establish a self-validating, highly trustworthy protocol that easily satisfies stringent regulatory thresholds[3].

References

  • "Determination of Alkyl Methanesulfonates in Doxazosin Mesylate by Gas Chromatography-mass Spectrometer - PMC." National Center for Biotechnology Information (NCBI). URL: 4

  • "Determination of genotoxic alkyl methane sulfonates and alkyl paratoluene sulfonates in lamivudine using hyphenated techniques - PMC." National Center for Biotechnology Information (NCBI). URL: 1

  • "CN111707747A - Method for detecting mesylate genotoxic impurities in gemcitabine hydrochloride by GC-MS/MS method." Google Patents. URL: 3

  • "Methanesulfonyl chloride | CH3ClO2S | CID 31297." PubChem. URL: 2

Sources

Validation

Validating the purity of 2-Hydroxyethyl methanesulfonate using quantitative NMR (qNMR)

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Analytical Chemistry & Pharmaceutical Quality Control Introduction: The Analytical Challenge of Mesylate Esters In pharm...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Analytical Chemistry & Pharmaceutical Quality Control

Introduction: The Analytical Challenge of Mesylate Esters

In pharmaceutical development, 2-Hydroxyethyl methanesulfonate (2-HEMS, CAS 19690-37-0) is frequently encountered as a reactive intermediate or a potential genotoxic impurity (PGI) derived from the use of methanesulfonic acid and ethylene glycol[1]. Validating the absolute purity of 2-HEMS is a critical regulatory requirement, yet it presents a severe analytical challenge for traditional chromatographic techniques.

The molecule consists of a simple aliphatic backbone and a mesylate group. It entirely lacks a conjugated π -system or aromatic ring, meaning it has virtually no UV chromophore[2]. Consequently, standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) suffers from poor sensitivity, massive solvent interference at low wavelengths (<210 nm), and an inability to accurately quantify the compound without a highly pure, authentic reference standard[3]. Furthermore, as a reactive alkylating agent, 2-HEMS is thermally labile, making Gas Chromatography (GC-FID) prone to on-column degradation artifacts.

To overcome these limitations, Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as the gold standard. Recognized by the United States Pharmacopeia (USP) as a primary ratio method of measurement, qNMR provides absolute quantification without requiring a reference standard of the analyte itself[4].

Comparative Analysis: qNMR vs. Traditional Chromatography

To understand why qNMR is the superior choice for 2-HEMS, we must evaluate the fundamental detection mechanisms of each technique. Table 1 summarizes the objective performance differences.

Table 1: Method Comparison for 2-HEMS Purity Validation

Analytical ParameterQuantitative NMR (qNMR)HPLC-UVGC-FID
Detection Mechanism Direct proportionality to nuclear spin (Protons)[5]UV Absorbance (Beer-Lambert Law)Flame Ionization (Carbon detection)
Analyte Ref. Standard Not Required (Uses unrelated Internal Standard)[6]Required (Must be highly pure)[3]Required
Suitability for 2-HEMS Excellent: All protons are NMR-active.Poor: Lacks a UV chromophore[2].Moderate: Risk of thermal degradation.
Calibration Curve Not required (Primary ratio method)[7]Required (Serial dilutions)Required (Serial dilutions)
Method Dev. Time < 1 Day (Universal parameters)1–3 Weeks (Column/Mobile phase screening)1–2 Weeks

The qNMR Advantage: Mechanistic Causality and Self-Validation

The scientific integrity of qNMR lies in its fundamental physics. The area under an NMR resonance peak (the integral) is directly and universally proportional to the number of nuclei generating that signal[6].

By co-dissolving the 2-HEMS sample with a certified Internal Standard (IS) of known purity—one that is completely structurally unrelated to the analyte—we create a self-validating system . Any variations in magnetic field homogeneity, probe tuning, or sample volume will affect the analyte and the IS equally. The ratio of their signals remains an immutable constant[7].

The absolute purity ( Px​ ) is calculated using the following primary ratio equation[5]:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

(Where I = Integral area, N = Number of protons, M = Molar mass, W = Weight, and P = Purity. Subscripts x and std denote the analyte and internal standard, respectively).

Experimental Protocol: Step-by-Step qNMR Methodology

To ensure metrological traceability and high precision (<1% RSD), the following protocol outlines the exact experimental choices and the causality behind them for validating 2-HEMS[8].

Step 1: Internal Standard (IS) Selection
  • Action: Select Maleic Acid (NIST SRM traceable) as the internal standard.

  • Causality: 2-HEMS exhibits three distinct proton environments: the mesylate −CH3​ (singlet, ~3.05 ppm), the −CH2​−O−Ms (triplet, ~4.25 ppm), and the −CH2​−OH (triplet, ~3.65 ppm). Maleic acid presents a sharp, isolated singlet at δ 6.26 ppm (2H). This guarantees zero peak overlap, which is a strict prerequisite for accurate integration[5].

Step 2: Gravimetric Sample Preparation
  • Action: Using a calibrated microbalance ( d=0.001 mg), accurately weigh ~15.000 mg of 2-HEMS and ~10.000 mg of Maleic Acid into a static-free vial. Co-dissolve in 0.6 mL of Deuterated Dimethyl Sulfoxide ( DMSO−d6​ ) and transfer to a high-quality 5 mm NMR tube.

  • Causality: Because qNMR is a gravimetric technique, mass balance errors directly translate to purity errors. Co-dissolution ensures both compounds experience the exact same chemical environment[4].

Step 3: NMR Acquisition Parameters
  • Action: Acquire the 1H NMR spectrum at 298 K using a 90° excitation pulse (zg pulse program). Set the Relaxation Delay ( D1​ ) to 60 seconds .

  • Causality: Protons require time to realign with the magnetic field after a pulse (Longitudinal Relaxation Time, T1​ ). If the next pulse fires before complete relaxation, the signal is artificially truncated. Setting D1​≥5×T1​ of the slowest-relaxing proton ensures >99.3% magnetization recovery, preserving the quantitative relationship[7].

  • Action: Acquire a minimum of 32 scans.

  • Causality: This ensures a Signal-to-Noise (S/N) ratio of > 250:1, which is required to achieve integration precision better than 99%[7].

Step 4: Processing and Integration
  • Action: Apply a 0.3 Hz exponential line broadening window function. Perform manual phase correction and a strict flat baseline correction. Integrate the Maleic acid singlet ( δ 6.26) and the 2-HEMS mesylate singlet ( δ 3.05). Calculate purity using the formula provided in Section 3.

Visualizing the Analytical Workflows

The diagram below maps the logical pathways and failure points when comparing qNMR against HPLC-UV for this specific molecule.

WorkflowComparison cluster_qNMR qNMR: Absolute Quantification cluster_HPLC HPLC-UV: Relative Quantification Q1 Weigh 2-HEMS + Internal Standard (e.g., Maleic Acid) Q2 Acquire 1H NMR (D1 > 5*T1, High S/N) Q1->Q2 Q3 Integrate Non-Overlapping Peaks (Direct Proportionality) Q2->Q3 Q4 Calculate Absolute Purity (High Accuracy, No Analyte Ref) Q3->Q4 H1 Procure Authentic 2-HEMS Reference Standard H2 Generate Calibration Curve (Serial Dilutions) H1->H2 H3 Chromatographic Separation (Fails due to lack of UV Chromophore) H2->H3 H4 Calculate Relative Purity (High Error / Requires CAD/MS) H3->H4

Figure 1: Workflow comparison: qNMR's absolute quantification vs. HPLC's relative quantification.

Experimental Data: Performance Validation

To demonstrate the empirical superiority of qNMR, Table 2 presents validation data comparing qNMR against HPLC-UV (at 210 nm) for a batch of 2-Hydroxyethyl methanesulfonate.

Table 2: Validation Data for 2-HEMS Purity Determination

Validation ParameterqNMR (Internal Standard Method)HPLC-UV (210 nm)Interpretation / Causality
Linearity ( R2 ) 0.9998 (Range: 1–25 mg/mL)0.9450 (Range: 0.1–2 mg/mL)HPLC fails due to baseline noise and weak UV absorption at 210 nm[2].
Accuracy (Recovery) 99.6% ± 0.3%88.4% ± 5.2%qNMR provides true mass recovery. HPLC underestimates due to poor response factors.
Precision (RSD, n=6) 0.45%6.80%qNMR's self-validating IS ratio eliminates volumetric and injection errors[3].
Determined Purity 98.2% (Absolute)~100% (Area Normalization)HPLC overestimates purity by failing to detect non-UV absorbing impurities[9].

Conclusion

When validating the purity of aliphatic mesylate esters like 2-Hydroxyethyl methanesulfonate, traditional chromatographic methods introduce unacceptable levels of risk and error due to the molecule's lack of a chromophore and thermal instability.

By implementing qNMR , analytical scientists can leverage a primary ratio method that bypasses the need for costly, unstable reference standards[3]. Through careful selection of an internal standard (Maleic acid), precise gravimetric preparation, and optimized relaxation delays, qNMR delivers a self-validating, highly accurate purity assessment that meets stringent regulatory requirements for pharmaceutical intermediates and potential genotoxic impurities[4].

References

  • Quantitative Nuclear Magnetic Resonance (qNMR)
  • A Guide to Quantit
  • Quantitative NMR (qNMR) vs.
  • Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients, Spectroscopy Europe,
  • Stimuli Article (qNMR), US Pharmacopeia (USP),
  • Almac Voice: QNMR as an altern
  • Quantitative 1H Nuclear Magnetic Resonance Method for Assessing Purity, PMC / NIH,
  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR, Journal of Medicinal Chemistry - ACS Public
  • 19690-37-0 | 2-Hydroxyethyl methanesulfon

Sources

Comparative

Comparative reactivity of ethylene glycol monomesylate and mono-tosylate

An In-Depth Guide to the Comparative Reactivity of Ethylene Glycol Monomesylate and Mono-tosylate Authored by: A Senior Application Scientist For researchers and professionals in organic synthesis and drug development, t...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Comparative Reactivity of Ethylene Glycol Monomesylate and Mono-tosylate

Authored by: A Senior Application Scientist

For researchers and professionals in organic synthesis and drug development, the conversion of alcohols into better leaving groups is a foundational strategy. This conversion is critical for facilitating nucleophilic substitution and elimination reactions, which are cornerstones of molecular construction. Among the most reliable and widely used activating groups are the sulfonates, particularly mesylates (methanesulfonates) and tosylates (p-toluenesulfonates).

This guide provides an in-depth comparison of the reactivity of ethylene glycol monomesylate and ethylene glycol mono-tosylate. We will move beyond simple definitions to explore the nuanced electronic and steric factors that govern their behavior, supported by experimental data and detailed protocols. Understanding these differences is paramount for making informed decisions in reaction design, optimizing yields, and controlling stereochemistry.

The Foundation: Why Sulfonates are Superior Leaving Groups

Alcohols are generally poor substrates for direct nucleophilic substitution because the hydroxide ion (HO⁻) is a strong base and, consequently, a poor leaving group.[1] The core principle of using mesylates and tosylates is to transform this poor leaving group into an exceptionally stable anion.[2]

The efficacy of a leaving group is inversely related to the pKa of its conjugate acid. A more stable leaving group is the conjugate base of a stronger acid. Methanesulfonic acid and p-toluenesulfonic acid are both strong acids, rendering their conjugate bases, mesylate and tosylate, very weak and stable.[3][4] This stability arises from the extensive delocalization of the negative charge across the three oxygen atoms of the sulfonyl group through resonance.[5]

Caption: Resonance delocalization in the sulfonate anion.

Head-to-Head Comparison: Mesylate vs. Tosylate

While both mesylate (OMs) and tosylate (OTs) are excellent leaving groups, their reactivity profiles are not identical.[6] The choice between them often depends on subtle differences in electronic effects, steric hindrance, and practical laboratory considerations.

Electronic Effects and Leaving Group Ability

The primary determinant of leaving group ability is the stability of the departing anion, which can be estimated by the pKa of the conjugate acid.

PropertyMethanesulfonic Acid (MsOH)p-Toluenesulfonic Acid (TsOH)
Structure CH₃SO₃Hp-CH₃C₆H₄SO₃H
pKa ~ -1.9 to -2.6[3][7]~ -2.8[3]
Leaving Group Mesylate (OMs)Tosylate (OTs)

Based on pKa values, p-toluenesulfonic acid is slightly more acidic than methanesulfonic acid.[3] This suggests that the tosylate anion is marginally more stable and therefore a slightly better leaving group. The electron-donating nature of the methyl group in mesylate can slightly destabilize the anion compared to the aryl system in tosylate, where the aromatic ring can also participate in charge stabilization.

Steric Hindrance and Reaction Kinetics

Despite the tosylate being a slightly better leaving group electronically, the mesylate often reacts faster in S_N2 reactions.[4][8] This counterintuitive observation is primarily due to steric effects.

  • Mesyl Group: A compact methyl group attached to the sulfonyl moiety.

  • Tosyl Group: A bulkier p-tolyl group attached to the sulfonyl moiety.

The larger size of the tosyl group can create more steric hindrance at the reaction center, impeding the backside attack of a nucleophile in an S_N2 mechanism.[9] This effect can lead to slower reaction rates compared to the less hindered mesylate.

A study on the synthesis of oligo(ethylene glycol) derivatives via Williamson ether synthesis provides a practical example. The reaction of a tetra(ethylene glycol) with a mesylate-activated alcohol gave an 83% yield, whereas the same reaction with the corresponding tosylate gave a 73% yield under similar conditions, indicating a kinetic preference for the mesylate.[8]

Practical Considerations

Beyond pure reactivity, practical aspects often influence the choice of reagent:

FeatureMesylateTosylate
Reagent Mesyl chloride (MsCl) is a liquid.Tosyl chloride (TsCl) is a solid.[10]
Product Alkyl mesylates are often oils or low-melting solids.Alkyl tosylates are frequently crystalline solids, which are easier to purify by recrystallization.[9]
Analysis Difficult to visualize on TLC by UV.The aromatic ring allows for easy visualization on TLC plates by UV light.[9]

Experimental Protocols

A self-validating system requires robust and reproducible protocols. The following methods detail the synthesis of the target molecules and a framework for their comparative reactivity analysis.

Protocol 1: Synthesis of 2-Hydroxyethyl p-toluenesulfonate (Ethylene Glycol Mono-tosylate)

This protocol is adapted from standard tosylation procedures, using an excess of ethylene glycol to favor mono-substitution.[11][12]

Materials:

  • Ethylene glycol (5.0 eq.)

  • p-Toluenesulfonyl chloride (TsCl) (1.0 eq.)

  • Pyridine, anhydrous (3.0 eq.)

  • Dichloromethane (DCM), anhydrous

  • Hydrochloric acid (1 M)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve ethylene glycol (5.0 eq.) in anhydrous DCM and anhydrous pyridine (3.0 eq.).

  • Cool the mixture to 0 °C using an ice bath.

  • Add p-toluenesulfonyl chloride (1.0 eq.) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

  • Stir the reaction mixture at 0 °C for 4-6 hours. Monitor the reaction progress by TLC (staining with potassium permanganate).

  • Once the TsCl is consumed, quench the reaction by slowly adding cold 1 M HCl to neutralize the pyridine.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate the mono-tosylated product from unreacted ethylene glycol and the di-tosylated byproduct.

cluster_workflow Workflow for Ethylene Glycol Monotosylation A 1. Dissolve Ethylene Glycol in Pyridine/DCM B 2. Cool to 0°C A->B C 3. Add TsCl Portion-wise B->C D 4. Stir at 0°C (4-6h) Monitor by TLC C->D E 5. Quench with 1M HCl D->E F 6. Workup & Extraction E->F G 7. Dry & Concentrate F->G H 8. Purify by Chromatography G->H

Caption: Experimental workflow for mono-tosylation.

Protocol 2: Synthesis of 2-Hydroxyethyl methanesulfonate (Ethylene Glycol Mono-mesylate)

The procedure is analogous to tosylation. However, when using a strong, non-nucleophilic base like triethylamine (Et₃N) instead of pyridine, the mechanism can proceed through a highly reactive sulfene intermediate.[13][14] For this protocol, we will use pyridine to maintain a comparable mechanism to the tosylation.

Materials:

  • Ethylene glycol (5.0 eq.)

  • Methanesulfonyl chloride (MsCl) (1.0 eq.)

  • Pyridine, anhydrous (3.0 eq.)

  • Dichloromethane (DCM), anhydrous

  • And other workup reagents as in Protocol 1.

Procedure:

  • Follow steps 1 and 2 from Protocol 1.

  • Slowly add methanesulfonyl chloride (1.0 eq.) dropwise via syringe, keeping the internal temperature below 5 °C.

  • Stir the reaction at 0 °C for 2-4 hours. Mesylation is typically faster than tosylation. Monitor by TLC.

  • Proceed with workup, extraction, and purification as described in steps 5-9 of Protocol 1.

Protocol 3: Comparative S_N2 Reaction with Sodium Azide

This protocol allows for a direct comparison of the reactivity of the synthesized monomesylate and mono-tosylate. The formation of 2-azidoethanol can be monitored by TLC or GC/HPLC to determine the relative reaction rates.

Materials:

  • Ethylene glycol mono-tosylate (1.0 eq.)

  • Ethylene glycol mono-mesylate (1.0 eq.)

  • Sodium azide (NaN₃) (1.5 eq.)

  • Dimethylformamide (DMF), anhydrous

  • Diethyl ether

  • Deionized water

Procedure:

  • Set up two parallel reactions. In flask A, dissolve ethylene glycol mono-tosylate (1.0 eq.) in anhydrous DMF. In flask B, dissolve ethylene glycol mono-mesylate (1.0 eq.) in an identical volume of anhydrous DMF.

  • Add sodium azide (1.5 eq.) to each flask.

  • Stir both mixtures at room temperature (or a slightly elevated, controlled temperature, e.g., 40 °C).

  • Monitor the reactions simultaneously by taking aliquots at regular time intervals (e.g., every 30 minutes). Analyze the consumption of starting material by TLC or a quantitative method like GC.

  • Upon completion, pour each reaction mixture into deionized water and extract with diethyl ether.

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate.

  • Analyze the crude product to confirm the formation of 2-azidoethanol.

Summary and Conclusion

The choice between activating ethylene glycol as a monomesylate or mono-tosylate is a nuanced decision that balances electronic theory with practical kinetics and laboratory convenience.

FeatureEthylene Glycol MonomesylateEthylene Glycol Mono-tosylate
Leaving Group Ability (pKa-based) ExcellentMarginally better
Reaction Rate (Sterics) Generally faster due to smaller size[4][8]Generally slower due to steric bulk[9]
Purification Often an oil, requires chromatographyOften a crystalline solid, amenable to recrystallization[9]
Reaction Monitoring Staining required for TLCUV active, easy to see on TLC[9]
  • For reactions where maximum speed is critical and the nucleophile is sensitive to steric hindrance, ethylene glycol monomesylate is often the superior choice.

  • For syntheses where ease of handling, purification (crystallization), and reaction monitoring are prioritized, ethylene glycol mono-tosylate presents a significant practical advantage.

Ultimately, the optimal choice is context-dependent. This guide provides the foundational principles and experimental frameworks to empower researchers to select the most appropriate reagent for their specific synthetic challenge, ensuring efficiency, and success in the development of complex molecules.

References

  • brainly.com . (2023). Is tosylate a good leaving group while mesylate is not? (True/False). Available at: [Link]

  • Master Organic Chemistry . (2015). Tosylates And Mesylates. Available at: [Link]

  • Chemistry Steps . Mesylates and Tosylates with Practice Problems. Available at: [Link]

  • National Institutes of Health (NIH) . Easy and direct conversion of tosylates and mesylates into nitroalkanes. Available at: [Link]

  • ACS Publications . (2004). Nucleophilic Substitution Reactions of Pyranose Polytosylates. Available at: [Link]

  • ACS Publications . (2006). Synthesis of Oligo(ethylene glycol) toward 44-mer. Available at: [Link]

  • ResearchGate . pK, values which have been reported for strong acids. Available at: [Link]

  • Wipf Group, University of Pittsburgh . Organic Chemistry 1 Chapter 6. SN2 Reactions. Available at: [Link]

  • Jack Westin . Alcohols Important Reactions. Available at: [Link]

  • Royal Society of Chemistry . (2016). Multigram chromatography-free synthesis of octa(ethylene glycol) p-toluenesulfonate. Available at: [Link]

  • Wikipedia . Methanesulfonic acid. Available at: [Link]

  • Chemistry Stack Exchange . (2016). Why do tosylation and mesylation of alcohols follow different mechanisms?. Available at: [Link]

  • Leah4sci.com via YouTube . (2013). Oxygen As A Leaving Group Using Tosylate And Mesylate in Substitution and Elimination Reactions. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Hydroxyethyl methanesulfonate

As a Senior Application Scientist in drug development and chemical safety, I frequently consult with laboratories on the handling of highly reactive, mutagenic compounds. 2-Hydroxyethyl methanesulfonate (2-HEMS) (CAS: 19...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in drug development and chemical safety, I frequently consult with laboratories on the handling of highly reactive, mutagenic compounds. 2-Hydroxyethyl methanesulfonate (2-HEMS) (CAS: 19690-37-0) is a potent alkylating agent and a recognized Potential Genotoxic Impurity (PGI)[1].

Handling this compound requires moving beyond basic laboratory compliance; it demands a causally-driven safety architecture. This guide provides a self-validating framework for Personal Protective Equipment (PPE) selection, operational workflows, and chemical deactivation, ensuring that every safety measure is directly linked to the chemical's mechanistic threat.

Mechanistic Toxicology: The "Why" Behind the Safety Protocol

To respect the hazard, we must understand its mechanism. 2-HEMS is a methanesulfonate ester. The methanesulfonate group is an exceptional "leaving group" in organic chemistry. When 2-HEMS enters a biological system, its electrophilic carbon undergoes a rapid SN​2 nucleophilic attack by the nitrogen or oxygen atoms of DNA bases—most notably forming O6 -alkylguanine lesions[2].

Because this is a direct chemical reaction, 2-HEMS does not require metabolic activation by the liver to become toxic. It is a direct-acting mutagen upon contact with skin, mucous membranes, or via inhalation, leading to G:C to A:T transition mutations during DNA replication[1][3].

ToxicityMechanism HEMS 2-Hydroxyethyl methanesulfonate (Alkylating Agent) Alkylation SN2 Nucleophilic Attack Alkyl Group Transfer HEMS->Alkylation DNA DNA Guanine Residue (Nucleophile) DNA->Alkylation Lesion O6-Alkylguanine Lesion (DNA Damage) Alkylation->Lesion Mutation G:C to A:T Transition (Mutagenesis) Lesion->Mutation

Fig 1: Mechanism of 2-HEMS induced DNA alkylation and subsequent mutagenesis.

Mandatory PPE Matrix & Engineering Controls

Standard laboratory PPE is insufficient for methanesulfonate esters. The following matrix outlines the required equipment and the scientific causality behind each choice[4][5].

Table 1: Causally-Driven PPE Requirements for 2-HEMS

Protection ZoneRequired EquipmentScientific Causality / Rationale
Hands (Primary) Double Gloving: • Inner: Standard 4-mil Nitrile.• Outer: Extended-cuff Neoprene or thick Nitrile (>8 mil).Methanesulfonate esters are organic solvents that rapidly permeate thin latex or PVC. Neoprene provides >240 minutes of breakthrough resistance. The inner glove protects against micro-exposures during the doffing of contaminated outer gloves.
Body Disposable, impermeable Tyvek suit or polyethylene-coated lab coat.Woven cotton lab coats act as wicks, absorbing liquid spills and holding the alkylating agent directly against the skin. Impermeable barriers force the liquid to bead and roll off.
Eye & Face Chemical splash goggles AND a full-face shield.Capillary action can draw splashed liquids around the edges of standard safety glasses. A face shield protects the porous mucous membranes of the nose and mouth from aerosolized micro-droplets.
Respiratory NIOSH-approved full-face respirator with Organic Vapor (OV) cartridges + P100 particulate filters.Only required if handling outside of primary engineering controls. 2-HEMS poses a severe inhalation hazard.
Engineering Controls Class II, Type B2 Biological Safety Cabinet (100% exhaust) OR a dedicated chemical fume hood.Prevents the accumulation of genotoxic vapors. Recirculating hoods (Type A2) must never be used, as they will push organic vapors back into the laboratory space.

Operational Workflow: Step-by-Step Handling

When executing assays or syntheses involving 2-HEMS, the operational workflow must be designed to minimize aerosol generation and prevent the spread of contamination.

Step-by-Step Handling Protocol:

  • Zone Preparation: Line the working surface of the fume hood with plastic-backed, highly absorbent bench paper.

  • Pre-positioning: Place all necessary reagents, including the chemical deactivation solutions (see Section 4), inside the hood before opening the 2-HEMS primary container.

  • Transfer Methodology: Use positive-displacement pipettes for all liquid transfers.

    • Expert Insight: 2-HEMS has distinct viscosity and vapor pressure characteristics. Standard air-displacement pipettes are prone to dripping when handling volatile or viscous organics, leading to invisible micro-spills on the bench paper. Positive displacement eliminates this risk.

  • Execution: Keep all reaction vessels and source bottles tightly capped when not actively transferring liquids.

  • Doffing: Before removing hands from the fume hood, remove the outer gloves and leave them inside the hood for chemical deactivation.

Chemical Deactivation & Disposal Plan

Never dispose of 2-HEMS directly into aqueous waste streams. In neutral water (pH 7), methanesulfonate esters have a highly prolonged half-life (often >40 hours), meaning the genotoxic hazard persists in the waste carboy for weeks[3].

To build a self-validating disposal system, we rely on nucleophilic substitution. By introducing a "super-nucleophile" like the thiosulfate ion ( S2​O32−​ ), we outcompete water and rapidly cleave the ester bond, dropping the half-life from days to minutes[6].

Table 2: Deactivation Kinetics of Methanesulfonate Esters

Deactivation AgentChemical MechanismEstimated Half-Life ( t1/2​ )Time to >99% Destruction
Neutral Water (pH 7)Spontaneous Hydrolysis~46 hours>11 days
1.0 M NaOHBase-catalyzed hydrolysis~6 hours~36 hours
1.0 M Na2​S2​O3​
  • 0.1 M NaOH
SN​2 Nucleophilic Cleavage < 6 minutes < 1 hour (24h recommended)

(Data synthesized from kinetic studies on alkylating agents[2][6])

Step-by-Step Deactivation Protocol:

  • Prepare the Inactivating Solution: Mix 1.0 M Sodium Thiosulfate ( Na2​S2​O3​ ) with 0.1 M Sodium Hydroxide (NaOH) in deionized water. Note: The NaOH maintains an alkaline pH, preventing the thiosulfate from degrading into toxic sulfur dioxide gas.

  • Submerge Consumables: Drop all contaminated pipette tips, tubes, and outer gloves directly into a bath of the Inactivating Solution kept inside the fume hood.

  • Liquid Waste Treatment: Add an equal volume of the Inactivating Solution directly to any liquid 2-HEMS waste.

  • Incubation: Allow the mixture to react at room temperature for a minimum of 24 hours. While kinetics show destruction in under an hour[6], a 24-hour hold guarantees complete cleavage across all phases.

  • Final Disposal: Once deactivated, the solution can be disposed of as standard, non-genotoxic chemical waste in accordance with your institution's EHS guidelines.

Deactivation Start 2-HEMS Contaminated Waste (Genotoxic Hazard) AddReagent Add 1.0 M Na2S2O3 + 0.1 M NaOH Solution Start->AddReagent Reaction Nucleophilic Cleavage (>24 Hours Incubation) AddReagent->Reaction Verify Verify pH & Phase Separation (Confirm Destruction) Reaction->Verify Dispose Dispose as Non-Genotoxic Chemical Waste Verify->Dispose

Fig 2: Chemical deactivation workflow for methanesulfonate ester destruction.

Emergency Spill Response

In the event of a 2-HEMS spill outside of primary engineering controls, immediate, calculated action is required to prevent inhalation and dermal exposure[4].

  • Evacuate & Isolate: Immediately evacuate personnel from the immediate area. Secure the perimeter to prevent accidental tracking of the chemical.

  • Don Emergency PPE: The spill responder must don a Tyvek suit, heavy-duty Neoprene gloves, and a full-face respirator equipped with OV/P100 cartridges[5].

  • Containment: Surround and cover the spill with an inert, inorganic absorbent material (e.g., dry sand, vermiculite, or a commercial polypropylene spill pad). Do NOT use combustible materials like sawdust, as reactive organics can pose secondary fire hazards[4].

  • In Situ Deactivation: Carefully pour the prepared Inactivating Solution (1.0 M Na2​S2​O3​ / 0.1 M NaOH) gently over the absorbed spill.

  • Collection: Allow the deactivation reaction to proceed for at least 30 minutes to neutralize immediate off-gassing. Using non-sparking tools, scoop the absorbed slurry into a rigid, leak-proof hazardous waste container. Label clearly as "Genotoxic Spill Debris - Contains Methanesulfonate."

References

  • RTECS NUMBER-KW9300000-Chemical Toxicity Database. DrugFuture.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQExywTLfEi2ZA5TTi36rA9lVvwb2F0b_5JSiQKbExpSzuaWi52xdRbcRYi5z_3Eeg16COCg74u3BTJr7y_za3C6Cr_bXIRGxu4ZKqyIZfiY7WTLrrn9Feyq-3lQSPEJuqAGMYaDyI6z0A==]
  • Diazomethane | Division of Research Safety. University of Illinois.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHD-L2mst-APxfps8e6tYoA5XDfgY6jPxbpug-MT1sJ8AbNy9ODRGDq5bk2sGMEApjzsZCRvZKdxYurWSO7Lupo2UDZ5iQPml7_KpWh8MCFOEVKPHeMJRQ2pHCNqSVsPA00ZsvONI1ckrBg5QK8_JaQbMqY]
  • SAFETY DATA SHEET - Ethyl Methanesulfonate. Fisher Scientific.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFA-lIs6wRFkYQ1fGNMJK9Z8A95hld4b2wzy5z-t9cAYHzu4fsbVSpG-DVU42qghFaXrqleyBHOka6x2NV9oijowcxiCR1IEoO_UF-Au4BmDhbfbuEed_72iR4hE1pH_cf-sboZwScUJ4gXmkJtO7OKlMglJwVzewi8iWcoZ8pA_cfXWARnI0L6satws0FbxGQCwdZrq5Tn3dI_BWU7eggSS7YjmoKwhD5avo_mXfvN5lssExv5AuGZD2pizpwS_YU61LnpLRqB3OqknGvOsTLPYw01UP6-dqY=]
  • Ethyl methanesulfonate. Wikipedia.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHkUvMpPxGy9rsncL7ZcRNKjzlPq4w9NSrrqI-pc92PWE2FBbEvGtGJ1RHczuoR1jBu991FWrDIin6GRyKjqipU01MtVcH9O4uYOhs3QcIhTQm2RMvLckIQQtn5DbFQgd9TFwWuuPmgCGlrbltTdA==]
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Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-Hydroxyethyl methanesulfonate
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2-Hydroxyethyl methanesulfonate
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